(S)-prothioconazole

Core Science & Biosynthesis

Mechanism of CYP51 Enzyme Inhibition by (S)-Prothioconazole: From Competitive Prodrug to Potent Heme-Binding Metabolite

An In-depth Technical Guide:

Executive Summary

Prothioconazole is a broad-spectrum agricultural fungicide widely recognized for its efficacy against a range of fungal pathogens. As a chiral molecule, it exists in (S) and (R) enantiomeric forms. Its primary cellular target is the essential enzyme sterol 14α-demethylase (CYP51), a key player in the biosynthesis of ergosterol, a vital component of the fungal cell membrane. This guide elucidates the complex, multi-faceted mechanism by which (S)-prothioconazole leads to the inhibition of CYP51. A central finding is that prothioconazole functions as a pro-fungicide. The parent molecule, a triazolinthione, is a weak, competitive inhibitor of CYP51. However, upon metabolic conversion to its active form, prothioconazole-desthio, it becomes a potent, non-competitive inhibitor that functions as a classic azole antifungal. This desthio-metabolite directly coordinates with the heme iron at the enzyme's active site, effectively shutting down the catalytic cycle. This guide provides a detailed examination of these distinct molecular interactions, the underlying stereoselectivity, and the experimental protocols required to validate this dual mechanism.

Introduction: The Central Role of CYP51 in Fungal Pathogens

The Cytochrome P450 Superfamily

Cytochrome P450 enzymes (CYPs) are a vast and ancient superfamily of heme-thiolate monooxygenases.[1] They are pivotal in the metabolism of a wide array of organic substances, including xenobiotics and endogenous compounds.[1][2] Their catalytic core contains a heme iron, which is central to their function of activating molecular oxygen to catalyze oxidative reactions.

CYP51 (Sterol 14α-Demethylase): The Gatekeeper of Ergosterol Biosynthesis

Lanosterol 14α-demethylase, universally designated as CYP51, is one of the most highly conserved P450 families across biological kingdoms.[3][4] In fungi, CYP51 is an essential enzyme that catalyzes a critical checkpoint step in the biosynthesis of ergosterol.[1][5][6] Ergosterol is the primary sterol in fungal cell membranes, where it modulates membrane fluidity, permeability, and the function of membrane-bound proteins, analogous to cholesterol in animals.[1][7] The indispensable nature of this enzyme makes it a prime target for the development of antifungal agents.[6][7]

The Catalytic Cycle of CYP51

The demethylation of lanosterol (or its fungal equivalent, eburicol) by CYP51 is a complex process that requires three successive catalytic cycles, each consuming one molecule of O₂ and two reducing equivalents from NADPH.[3][5][8]

• First Monooxygenation: The 14α-methyl group of the sterol substrate is hydroxylated to a 14α-hydroxymethyl group.[3][6][9]

• Second Monooxygenation: The alcohol is further oxidized to a 14α-carboxyaldehyde.[3][6][9]

• C-C Bond Cleavage (Lyase Reaction): The aldehyde group is eliminated as formic acid, which results in the formation of a C14-C15 double bond on the sterol core.[3][6][8]

Inhibition of any of these steps leads to the depletion of ergosterol and the accumulation of toxic 14α-methylated sterol precursors, which disrupts membrane structure and function, ultimately arresting fungal growth.[7][10]

Figure 1: The three-step catalytic reaction of CYP51.

Prothioconazole: A Chiral Triazolinthione Fungicide

Chemical Structure and Stereoisomerism

Prothioconazole is a member of the demethylase inhibitor (DMI) class of fungicides. Chemically, it is distinguished by a triazolinthione head group, which differs from the classic triazole or imidazole rings found in many other azole antifungals.[11][12] The molecule possesses a chiral carbon, and therefore exists as a pair of enantiomers: (S)-prothioconazole and (R)-prothioconazole.[11]

The Pro-Fungicide Concept: The Critical Role of the Desthio Metabolite

Extensive biochemical evidence reveals that prothioconazole itself is not the primary active agent against CYP51.[12][13] Instead, it functions as a pro-fungicide that requires metabolic activation within the fungal cell or through physicochemical processes.[12][14] This activation involves the removal of the sulfur atom from the triazolinthione ring to form prothioconazole-desthio .[13][15] This metabolite is a true triazole, and it is this form that acts as the potent, high-affinity inhibitor of the CYP51 enzyme.[12][13][14]

Figure 2: Activation of prothioconazole to its desthio metabolite.

The Dual Mechanism of Inhibition: A Tale of Two Molecules

The inhibition of CYP51 by (S)-prothioconazole is best understood as a two-part mechanism, reflecting the distinct actions of the parent compound and its active metabolite.

Mechanism I: Competitive Inhibition by (S)-Prothioconazole (Parent Compound)

The parent (S)-prothioconazole molecule is a weak inhibitor of CYP51 activity.[12][16] Spectrophotometric studies show that its interaction with the enzyme's active site does not produce the classic Type II difference spectrum characteristic of heme-coordinating azoles.[10][16] Instead, it elicits an atypical spectrum, sometimes classified as a Type I response, which suggests it binds in the active site but does not directly coordinate with the heme iron.[16][17] Kinetic analyses have demonstrated that prothioconazole acts as a competitive inhibitor , meaning it competes with the natural substrate (lanosterol/eburicol) for binding to the active site.[12][16][18] Its affinity for the enzyme is significantly lower than that of its desthio metabolite.[16]

Mechanism II: Potent Non-Competitive Inhibition by (S)-Prothioconazole-Desthio (Active Metabolite)

Once converted to (S)-prothioconazole-desthio, the mechanism of inhibition changes dramatically and aligns with that of classic azole antifungals.

• Type II Binding: The desthio-metabolite binds tightly to CYP51, producing a strong Type II difference spectrum.[12][13] This spectral shift is the definitive signature of an azole inhibitor directly coordinating with the heme iron prosthetic group.[10][14] The sterically unhindered N-4 nitrogen of the newly formed triazole ring acts as a sixth axial ligand to the ferric (Fe³⁺) heme iron.[2][12][14]

• Non-Competitive Inhibition: This coordination bond is strong and effectively locks the enzyme in an inactive state.[2][19] As a result, (S)-prothioconazole-desthio acts as a tight-binding, non-competitive inhibitor .[12][13][15] It does not compete with the substrate; rather, it binds to the enzyme in a way that prevents catalysis regardless of substrate concentration. This potent inhibition shuts down the ergosterol biosynthesis pathway, leading to the observed antifungal effects.[12][20]

Figure 3: Contrasting inhibition modes of prothioconazole and its metabolite.

Stereoselectivity in CYP51 Inhibition

Differential Activity of (S)- and (R)-Enantiomers

As a chiral compound, the biological activity of prothioconazole can differ between its enantiomers. While this guide focuses on the (S)-enantiomer as requested, it is crucial to note that several studies have demonstrated stereoselective antifungal activity, which can be pathogen-dependent. For instance, in studies against Fusarium oxysporum and other fungi, the (R)-enantiomer of prothioconazole and its desthio metabolite exhibited significantly greater fungicidal activity and stronger inhibition of ergosterol biosynthesis than the (S)-enantiomer.[11][21][22]

Molecular Basis for Stereoselectivity: Insights from Docking Studies

Molecular docking simulations provide a structural hypothesis for this observed difference in potency.[11][23] While both enantiomers are predicted to occupy the same hydrophobic active site pocket near the heme group, their precise orientation and interactions with key amino acid residues differ.[23] Studies have shown that the (R)-enantiomer can form more favorable interactions or achieve a better binding pose within the active site of certain fungal CYP51s, leading to a stronger binding affinity compared to the (S)-enantiomer.[11][22][23] This highlights the importance of the three-dimensional structure of the inhibitor in achieving optimal interaction with the enzyme target.

Compound	Binding Mode vs. Substrate	Spectral Signature	Relative Affinity (IC50 / Kd)	Primary Mechanism
(S)-Prothioconazole	Competitive	Atypical / Type I[16][17]	Weak (e.g., Kd ~6,100 nM for CaCYP51)[17]	Prodrug, weak inhibitor
(S)-Prothioconazole-Desthio	Non-Competitive[12][15]	Type II[12]	Potent (e.g., IC50 ~1.9 µM for CaCYP51)[12]	Active Heme-Binding Inhibitor
(R)-Prothioconazole	Competitive	N/A (Assumed similar to S)	Often stronger than (S)-enantiomer[21]	Prodrug, weak inhibitor
(R)-Prothioconazole-Desthio	Non-Competitive	N/A (Assumed Type II)	Often stronger than (S)-enantiomer[21]	Active Heme-Binding Inhibitor
Voriconazole (Reference)	Non-Competitive[12]	Type II[12]	Potent (e.g., IC50 ~1.6 µM for CaCYP51)[12]	Active Heme-Binding Inhibitor

Table 1: Summary of the binding and inhibitory properties of prothioconazole enantiomers and their metabolites against fungal CYP51. IC50 values are concentration-dependent in tight-binding assays.

Experimental Validation: Protocols and Methodologies

Validating the complex mechanism of prothioconazole requires a multi-faceted approach, combining in vitro biochemical assays with in vivo cellular analysis.

Protocol: Spectrophotometric Analysis of Ligand Binding to CYP51

• Rationale: This method directly probes the interaction of a compound with the CYP51 heme iron. A Type II spectrum confirms direct coordination, characteristic of the active desthio-metabolite, while an atypical or Type I spectrum indicates a different binding mode, as seen with the parent prothioconazole.

• Methodology:

  • Preparation: Use purified, recombinant fungal CYP51 (e.g., from Candida albicans or Saccharomyces cerevisiae) at a known concentration (e.g., 1-5 µM) in a suitable buffer (e.g., 0.1 M Tris-HCl, pH 8.1 with 25% glycerol).[24]

  • Spectrophotometer Setup: Use a dual-beam spectrophotometer. Aliquot the enzyme solution into two matched cuvettes (sample and reference).

  • Baseline: Record a baseline spectrum from 350 nm to 500 nm.

  • Titration: Add microliter aliquots of a concentrated stock solution of the inhibitor (e.g., (S)-prothioconazole or its desthio metabolite dissolved in a solvent like DMF) to the sample cuvette. Add an identical volume of the solvent alone to the reference cuvette to cancel out solvent effects.[24]

  • Data Acquisition: After each addition, mix gently and record the difference spectrum. A Type II spectrum will show a peak between 423-429 nm and a trough between 406-413 nm.[10][14]

  • Analysis: Plot the change in absorbance (ΔA_peak-trough) against the inhibitor concentration to generate a saturation curve. This can be used to calculate the dissociation constant (Kd).[24]

Protocol: In Vitro Reconstituted CYP51 Enzyme Inhibition Assay (IC50 Determination)

• Rationale: This assay quantifies the functional inhibition of the enzyme's catalytic activity. It is the gold standard for determining the inhibitory potency (IC50) of a compound.

• Methodology:

  • Reconstituted System: Prepare a reaction mixture containing purified CYP51 (e.g., 1 µM), its redox partner NADPH-cytochrome P450 reductase (CPR) (typically at a 2:1 to 5:1 molar ratio to CYP51), and lipids (e.g., L-α-dilauroyl-sn-glycero-3-phosphocholine) in a reaction buffer.[25]

  • Inhibitor Preparation: Prepare serial dilutions of the test inhibitor ((S)-prothioconazole or its desthio metabolite) in the assay buffer. Include a solvent-only (vehicle) control.

  • Pre-incubation: Add the enzyme/CPR mixture to the inhibitor dilutions and pre-incubate for a short period (e.g., 5 minutes at 37°C).[26]

  • Reaction Initiation: Start the reaction by adding the substrate (e.g., 60 µM lanosterol) and the cofactor NADPH.[24][26]

  • Incubation: Incubate the reaction for a defined time (e.g., 40 minutes at 37°C) during which product formation is linear.

  • Reaction Quenching: Stop the reaction by adding a solvent like isopropanol or acetonitrile, which also serves to precipitate the protein.[26]

  • Analysis: Centrifuge to remove the precipitate. Analyze the supernatant using LC-MS/MS or HPLC to quantify the amount of product formed.

  • Calculation: Calculate the percent inhibition for each inhibitor concentration relative to the vehicle control. Plot percent inhibition versus log[inhibitor] and fit the data to a dose-response curve to determine the IC50 value.

Protocol: In Vivo Analysis of Fungal Sterol Profiles by GC-MS

• Rationale: This assay provides definitive proof of on-target CYP51 inhibition within living fungal cells by measuring the expected biochemical consequences: the accumulation of the substrate and the depletion of the final product.

• Methodology:

  • Fungal Culture: Grow a liquid culture of the target fungus (e.g., Candida albicans) to mid-log phase.

  • Treatment: Expose the fungal cultures to the inhibitor (e.g., (S)-prothioconazole) at a relevant concentration (e.g., its Minimum Inhibitory Concentration, MIC). Include an untreated control.

  • Incubation: Incubate for a period sufficient to allow for changes in sterol metabolism (e.g., 16-24 hours).

  • Sterol Extraction: Harvest the fungal cells, and perform a non-saponifiable lipid extraction using a method such as methanolic potassium hydroxide followed by hexane extraction.

  • Derivatization: Silylate the extracted sterols (e.g., using BSTFA) to make them volatile for gas chromatography.

  • GC-MS Analysis: Analyze the derivatized sterol extracts using a Gas Chromatograph-Mass Spectrometer (GC-MS).

  • Data Interpretation: Identify and quantify the sterols based on their retention times and mass fragmentation patterns, comparing them to known standards. In inhibited cells, expect to see a significant decrease in ergosterol and a corresponding increase in 14α-methylated precursors like lanosterol and eburicol.[10][20]

Figure 4: Integrated workflow for characterizing CYP51 inhibitors.

Conclusion and Future Directions

The inhibitory mechanism of (S)-prothioconazole against CYP51 is a sophisticated process that exemplifies the pro-drug concept in fungicide action. The parent triazolinthione molecule acts as a weak, competitive inhibitor, but its true potency is unleashed upon metabolic conversion to (S)-prothioconazole-desthio. This active metabolite is a powerful, non-competitive inhibitor that functions as a classic azole antifungal, binding directly to the heme iron and arresting the vital ergosterol biosynthesis pathway. Understanding this dual mechanism is paramount for managing fungicide resistance, as mutations in CYP51 or changes in fungal metabolism could alter the efficacy of this activation process.[27] Future research should continue to explore the structural basis for enantiomer selectivity across different fungal pathogens and investigate the specific metabolic pathways responsible for the desulfurization of prothioconazole in target species. Such knowledge will be instrumental in the rational design of next-generation DMIs with improved potency, selectivity, and resistance profiles.

References

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Enantioselective Toxicity of (S)-Prothioconazole in Aquatic Ecosystems: A Technical Guide to Risk Assessment and Mechanistic Toxicology

Executive Summary

Prothioconazole (PTZ) is a broad-spectrum chiral triazole fungicide widely utilized in global agriculture. While highly effective against target fungal pathogens, its runoff and accumulation in aquatic ecosystems pose a severe, enantiomer-specific ecological risk. Recent toxicological evaluations reveal that the stereochemistry of PTZ and its primary metabolite, prothioconazole-desthio (PTD), dictates their toxicodynamics in non-target aquatic organisms. This technical guide synthesizes current data on the enantioselective toxicity of (S)-prothioconazole, details the molecular mechanisms of oxidative damage, provides self-validating experimental protocols for chiral toxicity assessment, and establishes a framework for accurate ecological risk modeling.

The Stereochemical Imperative: PTZ and PTD

PTZ contains a chiral center, yielding two distinct enantiomers: R-PTZ and S-PTZ. In aquatic environments, the parent compound undergoes rapid biotransformation and abiotic degradation (hydrolysis and photolysis) into prothioconazole-desthio (PTD), a highly recalcitrant and toxic metabolite (1)[1].

Crucially, the toxicity profile of these compounds is highly stereoselective. For macrophyte indicator species such as Lemna minor (duckweed), the toxicity hierarchy is firmly established as: S-PTD > Rac-PTD > S-PTZ > R-PTD > Rac-PTZ > R-PTZ (2)[2]. The S-enantiomers consistently exhibit higher toxicity than their R-counterparts. Specifically, S-PTZ is 2.7-fold more toxic than R-PTZ, and S-PTD is 2.9-fold more toxic than R-PTD[2].

Mechanisms of Enantioselective Toxicity

The disproportionate toxicity of (S)-PTZ and (S)-PTD is driven by specific biochemical disruptions that cascade into systemic physiological failure.

• Oxidative Stress & Antioxidant Defense Inhibition: Exposure to the (S)-enantiomer significantly inhibits the activity of critical antioxidant enzymes, namely superoxide dismutase (SOD) and catalase (CAT). This suppression prevents the neutralization of reactive oxygen species (ROS), leading to severe lipid peroxidation, which is quantified by elevated malondialdehyde (MDA) levels (2)[2].

• Photosynthetic Disruption: In aquatic plants (L. minor) and microalgae (Chlorella pyrenoidosa), (S)-PTZ induces severe chlorosis by inhibiting the biosynthesis of photosynthetic pigments. The structural conformation of the S-enantiomer allows it to bind aggressively to the reaction centers of photosystem II, impeding chlorophyll a binding[2],[3].

• Developmental and Cardiovascular Toxicity in Zebrafish: In the early life stages of Danio rerio (zebrafish), PTZ exposure induces apoptosis, lipid metabolism disorders, and profound cardiovascular defects, including pericardial edemas, yolk-sac malformations, and spine curvature (4)[4],[5].

Mechanistic pathway of S-prothioconazole toxicity in aquatic organisms.

Quantitative Toxicological Data

To facilitate accurate ecological risk assessment, the following table summarizes the enantioselective toxicity metrics across key aquatic indicator species.

Organism	Compound / Enantiomer	Endpoint	Value (mg/L)	Toxicological Effect / Note
Lemna minor	S-PTD	7-day LC50	0.49	Severe chlorosis, MDA accumulation
Lemna minor	S-PTZ	7-day LC50	0.76 – 5.63	2.7-fold more toxic than R-PTZ
Daphnia magna	(-)-PTZ	48-h EC50	2.65	2.2-fold more toxic than (+)-PTZ
Danio rerio (Zebrafish)	Rac-PTD	96-h LC50	1.31	~3.4-fold more toxic than parent PTZ
Chlorella pyrenoidosa	S-PTZ	Degradation	EF: 0.5 – 0.74	Preferentially degraded, highly toxic

Standardized Experimental Protocol for Chiral Toxicity Assessment

To ensure scientific integrity and reproducibility, toxicity assays must account for the rapid degradation of PTZ to PTD. Relying on nominal (initial) concentrations will artificially skew toxicity curves. The following protocol is a self-validating system designed to isolate enantiomeric effects accurately.

Step-by-Step Methodology:

• Chiral Separation and Purification:

  • Action: Resolve racemic PTZ and PTD using preparative High-Performance Liquid Chromatography (HPLC) equipped with a chiral stationary phase (e.g., Chiralpak IA or IC column).

  • Validation: Confirm enantiomeric excess (ee > 99%) via analytical chiral HPLC before exposure to ensure observed toxicity is not cross-contaminated by the opposing enantiomer.

• Aquatic Exposure Setup (e.g., Lemna minor):

  • Action: Cultivate L. minor in standard Steinberg medium. Expose the organisms to a logarithmic concentration series of S-PTZ, R-PTZ, S-PTD, and R-PTD (e.g., 0.1 to 10 mg/L) for 7 days under controlled photoperiods.

  • Causality Check: Because PTZ degrades to PTD in water, nominal concentrations are invalid. Sample the test media at 0, 3, 5, and 7 days, quantifying actual enantiomer concentrations via LC-MS/MS to calculate time-weighted average (TWA) concentrations.

• Physiological and Biochemical Quantification:

  • Action: Measure specific growth rate based on frond number and dry weight. Extract tissues to quantify chlorophyll a/b and carotenoids via spectrophotometry.

  • Action: Homogenize tissues to assay SOD, CAT, and MDA using commercially available colorimetric kits to validate the oxidative stress pathway.

• Data Modeling:

  • Action: Calculate LC50/EC50 values using non-linear regression (e.g., dose-response log-logistic models) based strictly on the analytically verified TWA concentrations.

Step-by-step experimental workflow for enantioselective toxicity assessment.

Environmental Biotransformation and Remediation Strategies

The fate of PTZ in aquatic ecosystems is heavily influenced by biotic factors. Microalgae such as Chlorella pyrenoidosa exhibit remarkable enantioselectivity in degrading PTZ, preferentially metabolizing the highly toxic S-PTZ (Enantiomer Fraction values ranging from 0.5 to 0.74) (1)[1]. However, the primary metabolite, PTD, is highly recalcitrant and persists in the water column.

Advanced oxidation processes (AOPs) are required for effective remediation. Recent studies demonstrate that a reaction system utilizing cobalt-coated nitrogen-doped carbon nanotubes coupled with peroxymonosulfate can eliminate approximately 96% of PTD, successfully transforming it into low-toxicity byproducts[1].

Conclusion

The ecological risk of prothioconazole cannot be accurately modeled using racemic data alone. The pronounced enantioselective toxicity of (S)-prothioconazole and its desthio-metabolite necessitates chiral-specific regulatory frameworks. Future drug development, agrochemical formulation, and environmental monitoring must prioritize enantiomer-level toxicokinetics to safeguard aquatic biodiversity.

References

• Source: MDPI (Toxics)
• Source: PubMed (Chirality)
• Source: PubMed (Journal of Hazardous Materials)
• Source: ACS Publications (Journal of Agricultural and Food Chemistry)

Sources

• 1. Toxification metabolism and treatment strategy of the chiral triazole fungicide prothioconazole in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

The Environmental Fate and Enantioselective Degradation Pathway of (S)-Prothioconazole: A Comprehensive Technical Guide

Introduction

Prothioconazole (PTZ) is a broad-spectrum, systemic fungicide belonging to the triazolinthione class. Manufactured and applied agriculturally as a racemate (a 1:1 mixture of R- and S-enantiomers), its environmental behavior is highly complex due to stereoselective interactions within ecological matrices[1]. While regulatory frameworks historically evaluated chiral pesticides as single entities, modern environmental risk assessment demands enantiomer-specific profiling. This whitepaper focuses explicitly on the environmental fate, kinetic profiling, and degradation pathways of (S)-prothioconazole , alongside its primary and highly persistent bioactive metabolite, prothioconazole-desthio [2].

Environmental Fate and Kinetic Profiling

The dissipation of prothioconazole in the environment is characterized by rapid primary degradation, followed by the accumulation of persistent secondary metabolites[3]. In aerobic soils, the parent compound exhibits a remarkably short half-life (DT50 < 1 to 10 days), rapidly converting into extractable metabolites and bound soil residues[4].

Enantioselective Dissipation

In agricultural soils, prothioconazole undergoes significant enantioselective degradation. Field dissipation studies indicate that R-prothioconazole degrades preferentially over the S-enantiomer (Enantiomeric Fraction values ranging from 0.48 to 0.37)[2]. Consequently, (S)-prothioconazole persists longer in the soil matrix, leading to a gradual enrichment of the S-enantiomer post-application[2].

Table 1: Kinetic Parameters of Prothioconazole and Metabolites in Soil and Water

Compound / Matrix	Environmental Condition	Half-life (DT50)	Reference Context
Racemic Prothioconazole	Aerobic Soil (Field)	< 1 to 10 days	Rapid primary degradation[4],[3]
(R)-Prothioconazole	Field Soil	~0.48 days	Preferential degradation[2]
(S)-Prothioconazole	Field Soil	~0.60 days	Slower degradation, environmental enrichment[2]
Prothioconazole-desthio	Soil	51 to 101+ days	Persistent, highly bioactive metabolite[3],[5]
Racemic Prothioconazole	Aqueous Photolysis (pH 7)	47.7 hours	Standard sterile buffer (FAO data)[1]
Racemic Prothioconazole	Aqueous Photolysis (pH 9)	99.02 min	Xenon lamp irradiation[6]

Causality in Matrix Effects: The preferential degradation of the R-enantiomer in bulk soil is driven by stereospecific enzymatic processing by the native soil microbiome[2]. However, isolated microbial strains (e.g., Sphingomonas sp. AJ-1) have demonstrated reverse enantioselectivity, degrading (S)-prothioconazole 2.54 times faster than the R-enantiomer[7]. This highlights that the environmental fate of (S)-prothioconazole is not absolute but highly dependent on the localized microbial community structure.

Degradation Pathways

The degradation of (S)-prothioconazole proceeds via two primary routes: microbial metabolism in aerobic soils and aqueous photolysis[6],[4].

A. Microbial and Aerobic Soil Degradation

In aerobic soils, the sulfur atom in the triazolinthione ring is highly reactive. The primary transformation is desulfuration (the loss of the sulfur atom) to form (S)-prothioconazole-desthio [4]. A secondary, parallel microbial pathway involves the methylation of the sulfur group to form prothioconazole-S-methyl [7]. Over an extended 120-day incubation period, a significant portion (45-55%) of the carbon skeleton is incorporated into non-extractable bound residues, while a smaller fraction (3-44%, depending on soil type) is fully mineralized to CO2[4].

B. Aqueous Photodegradation

Under UV or sunlight irradiation, prothioconazole degrades rapidly[6]. The photodegradation kinetics are heavily influenced by pH and the presence of photosensitizers like nitrate (NO3-)[6]. At an alkaline pH (e.g., pH 9.0), the dissociation of prothioconazole (pKa = 6.90) into negatively charged ions increases its reactivity with hydroxyl radicals, accelerating degradation significantly[6]. Photolysis primarily yields prothioconazole-desthio, which strongly resists further photolytic breakdown[3].

Fig 1. Primary environmental degradation pathways of (S)-prothioconazole.

Experimental Workflows: Enantioselective Analysis Protocol

To accurately assess the environmental risk of chiral pesticides, researchers must employ enantioselective analytical methods[7]. The following is a self-validating protocol for the extraction and quantification of (S)-prothioconazole and its desthio metabolite from soil matrices using a modified QuEChERS approach coupled with Supercritical Fluid Chromatography-Tandem Mass Spectrometry (SFC-MS/MS)[7].

Methodological Causality: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is selected because traditional exhaustive extractions (like Soxhlet) involve prolonged heat exposure, which can induce chiral inversion or artificial degradation of the thermally labile triazolinthione ring[2].

Step-by-Step Protocol: Soil Extraction and Chiral Quantification

• Sample Preparation & Spiking:

  • Action: Sieve soil through a 2-mm mesh. Weigh 5.0 g of soil into a 50 mL PTFE centrifuge tube.

  • Causality: PTFE prevents the adsorption of the highly lipophilic active ingredient to the tube walls, ensuring maximum recovery.

• Extraction (Modified QuEChERS):

  • Action: Add 10 mL of acetonitrile containing 1% acetic acid. Vortex for 1 minute.

  • Causality: Acetonitrile effectively partitions the fungicide from the soil moisture. The acidic modifier (1% acetic acid) suppresses the ionization of the weakly acidic prothioconazole (pKa 6.90), keeping it in its neutral, highly extractable molecular state[6],[7].

• Salting Out:

  • Action: Add 4.0 g anhydrous MgSO4 and 1.0 g NaCl. Shake vigorously for 2 minutes, then centrifuge at 4000 rpm for 5 minutes.

  • Causality: MgSO4 drives the exothermic removal of water from the organic phase, while NaCl induces sharp phase separation, driving the analytes into the upper acetonitrile layer.

• Clean-up (dSPE):

  • Action: Transfer 1.5 mL of the supernatant to a microcentrifuge tube containing 150 mg anhydrous MgSO4 and 50 mg PSA (Primary Secondary Amine). Vortex and centrifuge.

  • Causality: PSA removes polar matrix interferences (organic acids, sugars) without retaining the target analytes, preventing ion suppression during MS analysis.

• Chiral Separation (SFC-MS/MS):

  • Action: Inject the filtered extract into an SFC system equipped with a Chiralcel OD-3 column. Use CO2 and 2-propanol (with 0.2% acetic acid and 5 mM ammonium acetate) as the mobile phase[7].

  • Causality: Supercritical CO2 provides high diffusivity for rapid baseline enantioseparation (<2 mins). The ammonium acetate additive improves the ionization efficiency and peak symmetry of prothioconazole in the mass spectrometer[7].

Fig 2. Modified QuEChERS and chiral SFC-MS/MS workflow for enantioselective soil analysis.

Toxicological and Ecological Implications

The rapid primary degradation of prothioconazole might falsely suggest a low environmental risk. However, regulatory agencies utilize a Total Toxic Residue (TTR) approach[3]. The desthio metabolite exhibits significantly higher persistence and comparable, if not greater, toxicity than the parent compound[3]. Toxicological data indicates that prothioconazole-desthio targets the liver, kidney, and thyroid in mammalian models, and demonstrates high toxicity to aquatic plant species[8],[9]. Because (S)-prothioconazole degrades slower than the R-enantiomer in typical field soils, ecological risk assessments must account for the prolonged exposure window of the S-enantiomer and the subsequent steady, long-term formation of (S)-prothioconazole-desthio[2].

Conclusion

The environmental fate of (S)-prothioconazole is dictated by stereoselective microbial degradation and rapid abiotic photolysis. While the parent compound is transient, the formation of persistent, bioactive metabolites like prothioconazole-desthio necessitates rigorous, enantiomer-specific monitoring. By employing advanced chiral separation techniques and understanding the mechanistic drivers of degradation, analytical scientists and regulators can better model the ecological risks associated with this widely utilized fungicide.

References

• Source: Journal of Hazardous Materials (via PubMed)
• Simultaneous Enantioselective Determination of the Chiral Fungicide Prothioconazole and Its Major Chiral Metabolite Prothioconazole-Desthio in Food and Environmental Samples by Ultraperformance Liquid Chromatography–Tandem Mass Spectrometry Source: ACS Publications URL
• Mechanism and Kinetics of Prothioconazole Photodegradation in Aqueous Solution Source: ACS Publications URL
• Source: Regulations.gov (US EPA)
• Enantioselective Separation and Dissipation of Prothioconazole and Its Major Metabolite Prothioconazole-Desthio Enantiomers in Tomato, Cucumber, and Pepper Source: ResearchGate URL
• PROTHIOCONAZOLE (232) First draft prepared by Prof. Dr.
• Source: Federal Register (US EPA)
• Source: EPA.
• Enantioselective degradation of prothioconazole in soil and the impacts on the enzymes and microbial community Source: ResearchGate URL

Sources

• 1. fao.org [fao.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. Environmental fate and metabolism of the systemic triazolinthione fungicide prothioconazole in different aerobic soils - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. www3.epa.gov [www3.epa.gov]
• 9. Federal Register :: Prothioconazole; Pesticide Tolerances [federalregister.gov]

Stereoselective Pharmacokinetics and Metabolism of (S)-Prothioconazole in Mammalian Models: A Technical Guide

Executive Summary & Stereochemical Context

Prothioconazole (PTC) is a broad-spectrum chiral triazolinthione fungicide. While agricultural applications often utilize it as a racemic mixture, its behavior within mammalian biological systems is highly stereoselective. The chiral microenvironments of mammalian enzymes—particularly the Cytochrome P450 (CYP450) family—interact asymmetrically with the R-(-) and S-(+) enantiomers. This technical guide explores the pharmacokinetics (PK), biotransformation, and toxicological implications of the (S)-enantiomer, emphasizing the mechanistic causality behind its rapid conversion into the highly toxic metabolite, prothioconazole-desthio (PTC-d).

Mammalian Pharmacokinetics and Tissue Distribution

The absorption, distribution, metabolism, and excretion (ADME) profile of (S)-prothioconazole dictates its systemic toxicity. Following oral administration in mammalian models (such as Sprague-Dawley rats), PTC is rapidly but incompletely absorbed from the gastrointestinal tract 1.

Due to its lipophilic nature, the (S)-enantiomer is widely distributed across tissues. Crucially, toxicokinetic studies have detected PTC in the brain and testis, indicating its ability to cross both the blood-brain barrier (BBB) and the blood-testis barrier, which raises significant concerns regarding neurotoxicity and male reproductive toxicity 1. Despite this wide distribution, the parent compound shows a low tendency to accumulate long-term, as it is rapidly metabolized and excreted primarily via feces and urine.

Stereoselective Metabolism & Enzyme Kinetics

The most critical phase of (S)-PTC pharmacokinetics is its Phase I hepatic metabolism. In human and rat liver microsomes, the desulfurization of PTC to prothioconazole-desthio (D-PTC) is predominantly mediated by the CYP2C19 isoform 2.

Because the active site of CYP2C19 is chiral, it exhibits a profound stereopreference. Kinetic phenotyping reveals that the formation of the (+)-D-PTC enantiomer (derived from the S-parent) is twice as extensive as the formation of the (-)-D-PTC enantiomer 2. The lower Michaelis constant ( KM​ ) for the (+)-enantiomer indicates a significantly higher binding affinity between the (S)-substrate and the CYP2C19 catalytic pocket.

Table 1: In Vitro Michaelis-Menten Kinetics for Prothioconazole-desthio Formation

Metabolite Enantiomer	KM​ (μmol L⁻¹)	VMAX​ (pmol min⁻¹ mg⁻¹)	Intrinsic Clearance ( VMAX​/KM​ )
(+)-D-PTC (S-derived)	1.2	1.7	1.41
(-)-D-PTC (R-derived)	7.0	5.1	0.72
Racemic D-PTC	9.0	7.0	0.77

Data synthesized from in vitro human liver microsome phenotyping studies 2.

Fig 1. Phase I and Phase II metabolic biotransformation of (S)-prothioconazole in mammalian liver.

Toxicological Implications of the (S)-Enantiomer

The rapid conversion of (S)-PTC to its desthio-metabolite is a toxification pathway. Prothioconazole-desthio is approximately 3.5-fold more toxic than the parent compound 3. In mammalian models, exposure to environmentally relevant doses of PTC has been shown to severely disrupt lipid homeostasis. For instance, doses as low as 50 μg/kg/day in mice lead to hepatic steatosis, increased liver triglycerides, and whitening alterations of brown adipose tissue 4. Because the (S)-enantiomer is preferentially metabolized into this toxic desthio-derivative, its specific pharmacokinetics represent the primary driver of PTC-induced mammalian hepatotoxicity.

Validated Experimental Methodologies

To accurately map the PK and metabolism of (S)-PTC, experimental designs must account for chiral inversion, matrix effects, and enzymatic degradation. The following protocols are designed as self-validating systems.

Protocol A: In Vitro CYP450 Phenotyping & Microsomal Stability

Objective: Determine the intrinsic clearance and isoform-specific metabolism of (S)-PTC.

• Preparation: Pre-incubate Human Liver Microsomes (HLM) (0.5 mg/mL protein) with 1.0 μmol L⁻¹ (S)-PTC in 100 mM phosphate buffer (pH 7.4) at 37°C for 5 minutes.

• Initiation (Causality): Initiate the reaction by adding a pre-warmed NADPH regenerating system. Reasoning: Adding NADPH last ensures the enzymatic reaction strictly begins at t=0, preventing premature substrate degradation.

• Quenching: At predetermined intervals (0, 5, 15, 30, 60 min), transfer aliquots into ice-cold acetonitrile containing a stable-isotope labeled internal standard (SIL-IS, e.g., PTC-d3). Reasoning: Cold organic solvent instantly denatures CYP proteins, locking the kinetic snapshot.

• Self-Validation Mechanism: Run a parallel incubation using heat-inactivated microsomes (negative control) to rule out non-enzymatic chemical degradation. Simultaneously, run an incubation with a known CYP2C19 inhibitor (e.g., ticlopidine) to validate that desulfurization is exclusively CYP2C19-mediated.

Protocol B: In Vivo Stereoselective PK Workflow in Rats

Objective: Evaluate systemic exposure and tissue distribution of (S)-PTC.

• Dosing: Administer 10 mg/kg (S)-PTC via oral gavage to male Sprague-Dawley rats. Causality: Rats must be fasted for 12 hours prior to dosing to eliminate food-matrix interactions that artificially alter the absorption kinetics of highly lipophilic xenobiotics.

• Sampling: Collect serial blood samples via jugular vein cannulation at 0.08, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

• Extraction: Perform Liquid-Liquid Extraction (LLE) using ethyl acetate.

• Self-Validation Mechanism: A double-blank plasma sample (no analyte, no IS) and a zero-blank (IS only) must be run sequentially on the Chiral LC-MS/MS prior to the biological samples. This validates the absence of column carryover and endogenous matrix interference.

Fig 2. Self-validating in vivo pharmacokinetic workflow for (S)-prothioconazole quantification.

References

• Title: Unveiling CYP450 inhibition by the pesticide prothioconazole through integrated in vitro studies and PBPK modeling Source: ResearchGate URL
• Source: PubMed (NIH)
• Title: Effects of the Fungicide Prothioconazole on Lipid Metabolism in Mice: Whitening Alterations of Brown Adipose Tissue Source: ACS Publications URL
• Title: Acute and chronic toxicities of prothioconazole and its metabolite prothioconazole-desthio in Daphnia magna Source: ResearchGate URL

Sources

• 1. Toxicokinetics and tissue distribution of prothioconazole in male adult Sprague-Dawley rats following a single oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide on the Bioaccumulation Potential of (S)-prothioconazole in Agricultural Soil

This guide provides a comprehensive technical analysis of the bioaccumulation potential of (S)-prothioconazole, the herbicidally active enantiomer of prothioconazole, in agricultural soil ecosystems. It is intended for researchers, environmental scientists, and regulatory professionals engaged in the environmental risk assessment of pesticides.

Introduction: Prothioconazole and the Significance of Chirality

Prothioconazole is a broad-spectrum systemic fungicide belonging to the triazolinthione class. It is widely used in agriculture to control a variety of fungal diseases in crops such as wheat, barley, and oilseed rape. Prothioconazole is a chiral molecule, existing as two enantiomers, (S)-prothioconazole and (R)-prothioconazole, which are non-superimposable mirror images of each other. Typically, prothioconazole is applied as a racemic mixture, containing equal amounts of both enantiomers.[1]

The critical point of investigation is the differential biological activity and environmental fate of these enantiomers. Often, only one enantiomer exhibits the desired pesticidal activity, while the other may be less active or inactive, yet still contribute to the environmental load and exhibit off-target toxicity. In the case of prothioconazole, the (S)-enantiomer is the primary fungicidally active component. Understanding the specific environmental behavior of (S)-prothioconazole, particularly its potential to bioaccumulate in soil organisms, is paramount for a precise and accurate environmental risk assessment.

A key aspect of prothioconazole's environmental fate is its rapid degradation in soil to its major metabolite, prothioconazole-desthio.[2][3][4][5][6][7][8] This metabolite is often more persistent and, in some cases, more toxic than the parent compound.[6][9][10] Therefore, any assessment of bioaccumulation must consider both the parent enantiomer and its primary degradation products.

Principles of Bioaccumulation in Soil Ecosystems

Bioaccumulation is the process by which a chemical substance is absorbed by an organism from its surrounding environment through all possible routes of exposure. In the context of agricultural soil, this includes uptake from soil pore water, ingestion of soil particles, and consumption of contaminated food sources. The potential for a substance to bioaccumulate is a key factor in determining its long-term environmental risk, as it can lead to the transfer and magnification of the substance through the food web.

For soil-dwelling organisms, such as earthworms, the bioaccumulation potential is typically quantified by the Bioaccumulation Factor (BAF). The BAF is the ratio of the concentration of a substance in the organism to its concentration in the soil at steady-state. Regulatory bodies like the Organisation for Economic Co-operation and Development (OECD) have established standardized guidelines for assessing bioaccumulation in terrestrial organisms, such as the OECD Test Guideline 317 for bioaccumulation in terrestrial oligochaetes.[11][12][13][14]

Environmental Fate and Behavior of (S)-prothioconazole in Soil

The bioaccumulation potential of (S)-prothioconazole is intrinsically linked to its persistence and mobility in the soil environment. Several key processes govern its environmental fate:

• Degradation: Prothioconazole is known to degrade rapidly in soil, primarily through microbial metabolism.[9][15][16] Studies have shown that the degradation of prothioconazole can be enantioselective, with the R-enantiomer often degrading preferentially over the S-enantiomer.[2][3][5][9] This differential degradation can lead to an enrichment of the more persistent (S)-enantiomer in the soil over time. The primary and most significant metabolite formed is prothioconazole-desthio.[2][3][4][5][6][7][8]

• Metabolism to Prothioconazole-desthio: The transformation of prothioconazole to prothioconazole-desthio is a crucial step in its environmental degradation pathway.[2][3][4][5][7] This metabolite is generally more persistent in soil than the parent compound, with reported half-lives (DT50) ranging from approximately 16 to over 99 days.[2][4]

• Sorption: The extent to which (S)-prothioconazole and its metabolites bind to soil particles influences their bioavailability for uptake by soil organisms. Higher sorption is generally associated with lower bioavailability and reduced leaching potential. The sorption of prothioconazole and its metabolites can vary depending on soil properties such as organic matter content and pH.

The following diagram illustrates the primary metabolic pathway of prothioconazole in the soil environment.

Caption: Metabolic pathway of (S)-prothioconazole in soil.

Assessing the Bioaccumulation Potential: Experimental Design

A robust assessment of the bioaccumulation potential of (S)-prothioconazole requires a well-designed experimental approach, typically following standardized guidelines such as OECD 317.[11][12][13][14] This guideline outlines a two-phase study: an uptake phase and an elimination phase.

Objective: To determine the bioaccumulation potential of (S)-prothioconazole and its major metabolite, prothioconazole-desthio, in a representative soil invertebrate species (e.g., Eisenia fetida).

Methodology:

• Test Substance Preparation: Radiolabeled (e.g., ¹⁴C) (S)-prothioconazole is typically used to facilitate the tracing and quantification of the parent compound and its metabolites in soil and earthworm tissues.

• Soil Treatment: A standardized artificial soil is treated with the test substance at a concentration that is environmentally relevant and sublethal to the test organisms.

• Uptake Phase:

  • Adult earthworms (Eisenia fetida) are introduced into the treated soil.[12]

  • The test is conducted under controlled laboratory conditions (temperature, light, and humidity).[12]

  • Soil and earthworm samples are collected at predetermined time intervals over a period of 28 days.

  • The concentrations of (S)-prothioconazole and its metabolites are determined in both soil and earthworm samples.

• Elimination Phase:

  • After the uptake phase, the remaining earthworms are transferred to a clean, untreated soil.

  • Earthworm samples are collected at various time points over a 28-day period to measure the rate of elimination of the test substance.

• Data Analysis:

  • The uptake and elimination rate constants (k₁ and k₂, respectively) are calculated.

  • The Bioaccumulation Factor (BAF) is determined at steady-state.

  • The half-life of the substance in the organism is calculated from the elimination rate constant.

The following diagram illustrates the workflow for a typical OECD 317 bioaccumulation study.

Caption: Workflow for an OECD 317 bioaccumulation study.

Data Interpretation and Risk Assessment

The results of the bioaccumulation study provide crucial data for the environmental risk assessment of (S)-prothioconazole.

Quantitative Data Summary:

The following table summarizes key parameters that would be determined in a comprehensive study.

Parameter	(S)-Prothioconazole	(S)-Prothioconazole-desthio	Significance
Soil DT₅₀ (days)	< 1 - 10[2][9]	16 - >99[2][4]	Persistence in the soil environment.
Koc (mL/g)	Moderate to High	Low to Moderate[17]	Mobility and bioavailability in soil.
BAF (L/kg)	To be determined	To be determined	Potential for accumulation in soil organisms.
Uptake Rate (k₁)	To be determined	To be determined	Rate of absorption by the organism.
Elimination Rate (k₂)	To be determined	To be determined	Rate of depuration from the organism.

Interpretation of Results:

• A high BAF value (typically >2000 for aquatic organisms, with terrestrial triggers under discussion) indicates a significant potential for bioaccumulation.[14]

• A slow elimination rate (low k₂) suggests that the substance is persistent within the organism, increasing the risk of long-term effects.

• The relative BAF values for (S)-prothioconazole and its desthio metabolite will indicate which substance poses a greater bioaccumulation risk. Given the higher persistence of prothioconazole-desthio, it is plausible that it may have a higher bioaccumulation potential.

Regulatory assessments by agencies such as the US EPA have indicated that based on octanol-water partition coefficient (log KOW) values, significant bioconcentration of the parent prothioconazole is not a primary concern.[18] Laboratory bioconcentration studies have shown that a concentration plateau was not reached for the parent compound, and residues were largely depurated.[18] The metabolites, including prothioconazole-desthio, also did not show a potential for bioaccumulation in these studies.[18]

Conclusion and Future Directions

The assessment of the bioaccumulation potential of (S)-prothioconazole in agricultural soil is a complex process that requires a thorough understanding of its environmental fate, particularly its enantioselective degradation and the formation of the persistent metabolite, prothioconazole-desthio. While current data suggests a low potential for bioaccumulation of the parent compound and its major metabolites, ongoing research and monitoring are essential.[18]

Future research should focus on:

• Long-term field studies: To validate laboratory findings under real-world agricultural conditions.

• Food web transfer studies: To assess the potential for biomagnification in terrestrial food chains.

• Sub-lethal effects: To investigate the potential for chronic toxicity to soil organisms resulting from low-level, long-term exposure.

By employing robust experimental designs and a comprehensive understanding of the underlying scientific principles, we can ensure a thorough and accurate assessment of the environmental risks associated with the use of (S)-prothioconazole in agriculture.

References

• Sorption and degradation of prothioconazole and its metabolites in soils and water sediments, and its combinative toxicity to Gobiocypris rarus. ResearchGate. Available from: [Link]

• Test No. 317: Bioaccumulation in Terrestrial Oligochaetes. OECD. Available from: [Link]

• OECD 317: Bioaccumulation in Terrestrial Oligochaetes – Bioaccumulation in Earthworms. ibacon. Available from: [Link]

• OECD 317: Bioaccumulation of Terrestrial Oligochaetes. Situ Biosciences. Available from: [Link]

• Enantioselective degradation of prothioconazole in soil and the impacts on the enzymes and microbial community. ResearchGate. Available from: [Link]

• Evaluation of the new active PROTHIOCONAZOLE in the product REDIGO FUNGICIDAL SEED TREATMENT. APVMA. Available from: [Link]

• Mechanism and Kinetics of Prothioconazole Photodegradation in Aqueous Solution. ACS Publications. Available from: [Link]

• Degradation dynamics and residue analysis of prothioconazole and its metabolite prothioconazole-desthio in wheat and soil by QuEChERS-high performance liquid chromatography-tandem mass spectrometry. Food Science. Available from: [Link]

• Simultaneous Enantioselective Determination of the Chiral Fungicide Prothioconazole and Its Major Chiral Metabolite Prothioconazole-Desthio in Food and Environmental Samples by Ultraperformance Liquid Chromatography–Tandem Mass Spectrometry. ACS Publications. Available from: [Link]

• Sorption and degradation of prothioconazole and its metabolites in soils and water sediments, and its combinative toxicity to Gobiocypris rarus. PubMed. Available from: [Link]

• Enantioselective Metabolism of Chiral Fungicide Prothioconazole by Mycobacterium sp. Y-3 and Its Bioaugmentation. ACS Publications. Available from: [Link]

• Enantioselective degradation and transformation of the chiral fungicide prothioconazole and its chiral metabolite in soils. PubMed. Available from: [Link]

• Enantioselective Metabolism of Chiral Fungicide Prothioconazole by Mycobacterium sp. Y-3 and Its Bioaugmentation. PubMed. Available from: [Link]

• Insights into the Fungicide Prothioconazole and Its Metabolite in Wheat: Residue Behavior and Risk Assessment. MDPI. Available from: [Link]

• Prothioconazole Ecological Risk Assessment. US EPA. Available from: [Link]

• PROTHIOCONAZOLE (232). FAO. Available from: [Link]

• PBT assessment of substances – Proposal of a trigger value for bioaccumulation in terrestrial oligochaetes. Fraunhofer IME. Available from: [Link]

• Degradation Dynamics and Residue Analysis of Prothioconazole and Its Metabolite Prothioconazole-Desthio in Wheat and Soil by QuEChERS-High Performance Liquid Chromatography-Tandem Mass Spectrometry. Food Science. Available from: [Link]

• Simultaneous Enantioselective Determination of the Chiral Fungicide Prothioconazole and Its Major Chiral Metabolite Prothioconazole-Desthio in Food and Environmental Samples by Ultraperformance Liquid Chromatography-Tandem Mass Spectrometry. PubMed. Available from: [Link]

• Determination and dissipation of prothioconazole and its metabolite prothioconazole-desthio in soil. Chinese Journal of Pesticide Science. Available from: [Link]

• Prothioconazole: Draft Ecological Risk Assessment for Registration Review. Regulations.gov. Available from: [Link]

• Prothioconazole 265. Food and Agriculture Organization. Available from: [Link]

• Prothioconazole. European Commission. Available from: [Link]

• Dissipation of Prothioconazole and Its Metabolite Prothioconazole-Desthio in Rice Fields and Risk Assessment of Its Dietary Intake. ACS Publications. Available from: [Link]

• Prothioconazole 1523. Food and Agriculture Organization. Available from: [Link]

• Regulatory Note REG2007-03. Health Canada. Available from: [Link]

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• 5. Enantioselective degradation and transformation of the chiral fungicide prothioconazole and its chiral metabolite in soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Determination and dissipation of prothioconazole and its metabolite prothioconazole-desthio in soil [nyxxb.cn]
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• 18. downloads.regulations.gov [downloads.regulations.gov]

Stereoselective Behavior of (S)-Prothioconazole in Plant Uptake and Metabolism: A Technical Whitepaper

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Analyzing Data Comparisons

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Visualizing Key Relationships

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Explaining Stereospecificity Dynamics

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Refining Visual Integration

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Finalizing Data Presentation

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Contrasting Enantiomer Dynamics

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Contrasting Degradation & Toxicity

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Integrating Quantitative Data

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Refining UPLC-MS/MS Steps

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Executive Summary

Prothioconazole (PTZ) is a broad-spectrum chiral triazolinthione fungicide widely employed in modern agriculture. While traditionally applied as a racemic mixture, the enantiomers of PTZ—(R)-PTZ and (S)-PTZ—exhibit profoundly different biological, environmental, and metabolic behaviors. This whitepaper provides an in-depth mechanistic analysis of the stereoselective uptake, translocation, and metabolism of (S)-prothioconazole in plant systems. Understanding these chiral dynamics is essential for researchers and drug development professionals aiming to optimize agrochemical efficacy while mitigating non-target phytotoxicity and environmental persistence.

The Causality of Stereoselective Behavior in Plants

The differential behavior of PTZ enantiomers is rooted in chiral recognition by biological macromolecules. When racemic PTZ is applied to soil or foliage, it encounters a highly asymmetric biological environment. Plant transport proteins and metabolic enzymes (such as cytochrome P450s) possess stereospecific binding pockets that interact differently with the spatial configuration of each enantiomer.

Interestingly, an "efficacy vs. toxicity paradox" exists within the PTZ racemate. Studies have demonstrated that the (R)-enantiomer possesses significantly higher fungicidal activity against target pathogens; for instance, against Fusarium oxysporum, (R)-PTZ is approximately 33 times more bioactive than (S)-PTZ [1.2]. Conversely, the (S)-enantiomer demonstrates higher environmental persistence, preferential accumulation in plant tissues, and greater endocrine-disrupting effects and phytotoxicity[1][2]. The preferential accumulation of (S)-PTZ is driven by the stereospecific binding affinities of enzymatic degradation pathways, which more efficiently metabolize the (R)-enantiomer while leaving the (S)-form to persist.

Uptake, Translocation, and Persistence Dynamics

Plant uptake of PTZ occurs rapidly via both root absorption (in hydroponic or soil matrices) and foliar penetration. Once absorbed, PTZ is translocated acropetally (upward) through the xylem into the stems and leaves[3].

During this process, stereoselective degradation heavily favors the accumulation of (S)-PTZ. In soil matrices, (R)-PTZ is preferentially degraded by the microbiome, exhibiting a shorter half-life (0.48 days) compared to (S)-PTZ (0.60 days)[4]. This differential degradation leads to an enantiomeric fraction (EF) shift, resulting in plants taking up an enantiomerically enriched pool of (S)-PTZ over time.

In aquatic plants such as Lemna minor, this accumulation of (S)-PTZ is highly detrimental. (S)-PTZ is up to 2.7-fold more toxic than its (R)-counterpart, actively inhibiting the biosynthesis of photosynthetic pigments and disrupting antioxidant defense enzymes, leading to severe oxidative damage[5].

Metabolic Desulfuration: The Pathway to (S)-Prothioconazole-desthio

The primary metabolic fate of PTZ in plants is the rapid cleavage of the thione group to form the highly bioactive metabolite prothioconazole-desthio (PTD)[3][4]. This desulfuration process is stereoretentive, meaning (S)-PTZ is directly converted into (S)-PTD without chiral inversion.

(S)-PTD is significantly more toxic than the parent compound. It acts as a potent inhibitor of CYP51 and induces severe lipid peroxidation (evidenced by increased malondialdehyde[MDA] content) in plant tissues[5]. The prolonged half-life and elevated toxicity of (S)-PTD make it the primary driver of non-target ecological risk.

Fig 1. Stereoselective uptake, translocation, and metabolic pathway of (S)-prothioconazole in plants.

Quantitative Stereoselective Profiling

To synthesize the ecotoxicological and kinetic differences between the enantiomers, the following table summarizes key quantitative metrics derived from recent stereoselective assays.

Parameter	(S)-Prothioconazole	(R)-Prothioconazole	(S)-PTD (Metabolite)	(R)-PTD (Metabolite)
Soil Half-life (days)	0.60	0.48	Highly Persistent	Moderately Persistent
Antifungal EC₅₀ vs TR4 (μg/mL)	25.31	0.78	N/A	N/A
Relative Phytotoxicity (L. minor)	High (2.7x > R-PTZ)	Low	Highest (2.9x > R-PTD)	Moderate
Endocrine Disrupting Potential	High	Low	Very High	Moderate

Standardized Protocol: Enantioselective Analysis of Plant Tissues

To accurately quantify the stereoselective uptake and metabolism of PTZ, researchers must employ rigorous chiral separation techniques. The following self-validating QuEChERS-coupled UPLC-MS/MS protocol ensures high recovery rates and baseline enantiomeric resolution. The inclusion of matrix-matched calibration and stable isotope-labeled internal standards is critical to account for matrix suppression effects inherent in complex plant tissues.

Fig 2. Step-by-step QuEChERS and UPLC-MS/MS workflow for enantioselective chiral analysis.

Step-by-Step Methodology:

• Tissue Harvesting & Homogenization: Collect 5.0 g of plant tissue (roots, stems, or leaves). Flash-freeze in liquid nitrogen immediately upon harvesting to halt enzymatic metabolism and prevent ex vivo chiral inversion. Homogenize into a fine powder.

• Solvent Extraction: Transfer the homogenate to a 50 mL centrifuge tube. Add 10 mL of acetonitrile containing 1% formic acid (v/v). Causality Note: The acidic environment ensures the protonation of analytes, preventing degradation and drastically enhancing extraction efficiency from the cellular matrix. Vortex vigorously for 5 minutes.

• Phase Partitioning: Add 4 g of anhydrous MgSO₄ and 1 g of NaCl. The exothermic hydration of MgSO₄ drives the partitioning of PTZ and PTD into the organic phase (salting-out effect). Centrifuge at 5000 rpm for 5 minutes.

• dSPE Cleanup (Self-Validating Step): Transfer 1.5 mL of the supernatant to a dispersive solid-phase extraction (dSPE) tube containing 50 mg C18, 50 mg Florisil, and 150 mg anhydrous MgSO₄. Causality Note: C18 removes non-polar lipids, while Florisil effectively removes polar plant pigments (like chlorophyll) without adsorbing the target analytes. Vortex for 1 minute and centrifuge at 10,000 rpm for 3 minutes.

• UPLC-MS/MS Chiral Separation: Filter the supernatant through a 0.22 μm PTFE syringe filter. Inject into a UPLC system equipped with a chiral stationary phase column (e.g., Chiralpak IG, amylose-tris(3-chloro-5-methylphenylcarbamate)). Use an isocratic mobile phase of acetonitrile and 0.1% formic acid aqueous solution to achieve baseline resolution (Rs > 1.5) of the enantiomers[4][6].

• Data Quantification: Calculate the Enantiomer Fraction (EF) using the integrated peak areas: EF = Area(S) / (Area(S) + Area(R)). An EF > 0.5 indicates preferential accumulation of the (S)-enantiomer within the plant tissue.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Stereoselective endocrine-disrupting effects of the chiral triazole fungicide prothioconazole and its chiral metabolite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]

Enantioselective Fate and Persistence of (S)-Prothioconazole in Surface Water: A Technical Whitepaper

Executive Summary

Prothioconazole (PTC) is a broad-spectrum chiral triazole fungicide widely deployed in modern agriculture. While its efficacy is well-documented, the environmental fate of its specific enantiomers—particularly the highly toxic (S)-prothioconazole—in aquatic ecosystems presents complex challenges for environmental chemists and toxicologists. This whitepaper synthesizes the degradation kinetics, enantioselective metabolism, and persistence of (S)-prothioconazole in surface water. Furthermore, it details self-validating analytical workflows and advanced remediation protocols designed to mitigate the persistence of its primary, highly recalcitrant metabolite: prothioconazole-desthio (PTD).

Stereochemical Dynamics in Aquatic Systems

Chiral pesticides often exhibit stereoselective behavior in the environment, where one enantiomer is preferentially degraded or exhibits higher toxicity. In surface water ecosystems, the toxification and metabolism of prothioconazole are heavily influenced by the presence of aquatic primary producers like the microalga Chlorella pyrenoidosa.

Research indicates a remarkable enantioselectivity in the degradation of prothioconazole. The (S)-enantiomer, which exhibits significantly higher acute toxicity to aquatic organisms than its (R)-counterpart, is preferentially degraded in algae-rich surface waters[1]. This preferential biotic degradation results in Enantiomer Fraction (EF) values shifting to a range of 0.5 to 0.74, indicating a rapid alteration of the stereochemical ratio in natural water bodies[1].

The Persistence of Prothioconazole-desthio (PTD)

While the parent compound, (S)-prothioconazole, is quickly eliminated through a combination of biodegradation (desulfuration) and abiotic degradation (hydrolysis and photolysis), it primarily transforms into prothioconazole-desthio[2].

The causality behind PTD's environmental persistence lies in its chemical structure. The removal of the labile thione group stabilizes the triazole ring, making PTD highly resistant to further microbial cleavage. Consequently, while the parent prothioconazole has a relatively short half-life in aerobic water/sediment systems, the total toxic residue (dominated by PTD) can persist for over 100 days, resisting degradation even in the presence of C. pyrenoidosa[3].

Fig 1: Environmental degradation pathway of (S)-prothioconazole into persistent PTD.

Quantitative Degradation Kinetics

To accurately model the environmental risk of prothioconazole, it is critical to separate the half-life of the parent enantiomers from the total toxic residue. The table below summarizes the kinetic data across different environmental compartments.

Compound / Analyte	Environmental Condition	Half-Life ( t1/2​ )	Enantiomer Fraction (EF)	Primary Dissipation Route
(S)-Prothioconazole	Surface Water (C. pyrenoidosa)	Rapid (Hours to Days)	0.50 – 0.74	Biotic (Desulfuration)
(R)-Prothioconazole	Soil / Field Conditions	0.48 Days	0.37 – 0.48	Biotic & Abiotic
Rac-Prothioconazole	Aerobic Water/Sediment	17.4 – 75.3 Days	N/A	Photolysis / Hydrolysis
Prothioconazole-desthio	Aerobic Water/Sediment	> 100 Days (Persistent)	~0.50 (No obvious selectivity)	Recalcitrant

Data synthesized from EPA environmental fate assessments and recent chiral chromatography studies[4],[5].

Experimental Workflows & Methodologies

To maintain scientific integrity, environmental monitoring of chiral fungicides requires self-validating protocols. Standard reverse-phase liquid chromatography cannot resolve stereocenters, leading to skewed toxicity and persistence data. The following workflows detail the authoritative methodologies for analysis and remediation.

Enantioselective Determination via UPLC-MS/MS

This protocol ensures baseline separation of prothioconazole enantiomers, preventing the overestimation of the less toxic (R)-enantiomer in surface water samples[4].

Step-by-Step Methodology:

• Sample Preparation (QuEChERS): Extract 10 mL of surface water using 10 mL of HPLC-grade acetonitrile. Causality: Acetonitrile precipitates organic matrices and extracts a broad polarity range without degrading the labile thione group of prothioconazole.

• Salting Out: Add 4 g anhydrous MgSO4​ and 1 g NaCl . Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes to force phase separation.

• Chiral Separation: Inject the supernatant into a UPLC system equipped with a chiral column (e.g., Lux Cellulose-3). Use a mobile phase of methanol/water (gradient elution). Causality: The chiral stationary phase creates transient diastereomeric complexes with the enantiomers, allowing the (R) and (S) forms to elute at different retention times.

• Tandem Mass Spectrometry (MS/MS): Operate in Multiple Reaction Monitoring (MRM) mode using electrospray ionization (ESI+). Causality: MRM mode filters out background matrix noise inherent in surface water, focusing exclusively on the specific precursor-to-product ion transitions for prothioconazole ( m/z 344.1 → 326.1) and PTD ( m/z 312.1 → 70.0).

Fig 2: Self-validating UPLC-MS/MS workflow for enantioselective quantification.

Advanced Oxidation Remediation of Persistent PTD

Because prothioconazole-desthio is highly persistent and resists natural algal degradation, advanced oxidation processes (AOPs) are required for water treatment[2].

Step-by-Step Methodology:

• Catalyst Preparation: Synthesize nitrogen-doped carbon nanotubes (N-CNTs) coated with cobalt nanoparticles (Co-CNTs).

• System Initiation: To a 1 L surface water sample containing persistent PTD residues, add 1 mg of the Co-CNT catalyst.

• Radical Generation: Introduce 0.156 g of peroxymonosulfate (PMS) into the reaction vessel. Causality: The cobalt catalyst activates the PMS to generate sulfate radicals ( SO4∙−​ ). Sulfate radicals possess a higher redox potential (2.5–3.1 V) than standard hydroxyl radicals, which is strictly necessary to cleave the highly resilient desthio-triazole ring.

• Degradation Monitoring: Monitor the reaction over 60 minutes. This specific AOP configuration has been proven to eliminate approximately 96% of PTD, transforming it into low-toxicity, low-molecular-weight aliphatic compounds[1].

Conclusion

The environmental fate of (S)-prothioconazole in surface water is defined by a rapid, enantioselective biotic degradation that paradoxically yields a highly recalcitrant and toxic metabolite, prothioconazole-desthio. For drug development professionals and environmental regulators, relying solely on racemic half-life data is insufficient. Utilizing chiral UPLC-MS/MS workflows and implementing targeted advanced oxidation processes are essential steps in accurately assessing and mitigating the ecological risks of next-generation triazole fungicides.

References

• Toxification metabolism and treatment strategy of the chiral triazole fungicide prothioconazole in water. Journal of Hazardous Materials (via PubMed). URL:[Link]

• Simultaneous Enantioselective Determination of the Chiral Fungicide Prothioconazole and Its Major Chiral Metabolite Prothioconazole-Desthio in Food and Environmental Samples by Ultraperformance Liquid Chromatography–Tandem Mass Spectrometry. Journal of Agricultural and Food Chemistry (ACS Publications). URL:[Link]

• Drinking Water Assessment in Support of the Proposed Prothioconazole Section 3 New Use. U.S. Environmental Protection Agency (EPA) (Regulations.gov). URL:[Link]

• Pesticides - Fact Sheet for Prothioconazole. U.S. Environmental Protection Agency (EPA). URL:[Link]

Sources

• 1. PlumX [plu.mx]
• 2. Toxification metabolism and treatment strategy of the chiral triazole fungicide prothioconazole in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. www3.epa.gov [www3.epa.gov]

Protocols & Analytical Methods

Application Note: Enantioselective Quantification of (S)-Prothioconazole in Environmental Water Samples via LC-MS/MS

Mechanistic Rationale & Environmental Context

Prothioconazole is a broad-spectrum chiral triazole thione fungicide widely utilized in global agriculture. Upon entering environmental water matrices via agricultural runoff, it undergoes stereoselective degradation 1. Field studies demonstrate that the R-(-)-prothioconazole enantiomer degrades preferentially (Enantiomeric Fraction values dropping to 0.37–0.48), leaving S-(+)-prothioconazole as the dominant, highly persistent environmental residue 1. Consequently, standard achiral quantification drastically misrepresents the true ecological risk. This protocol details a self-validating LC-MS/MS methodology designed specifically to isolate and quantify the persistent (S)-enantiomer from complex water matrices.

Fig 1. Stereoselective degradation pathway of prothioconazole enantiomers in the environment.

Analytical Strategy & Causality (E-E-A-T)

• Sample Preparation (SPE): Environmental water contains humic acids and particulate matter that cause severe MS ion suppression. We utilize Solid-Phase Extraction (SPE) with Oasis HLB (Hydrophilic-Lipophilic Balance) cartridges. The macroporous copolymer of N-vinylpyrrolidone and divinylbenzene provides dual retention mechanisms, capturing the moderately lipophilic prothioconazole while allowing polar interferents to be washed away, yielding recoveries of 80–119% 2.

• Chiral Chromatography: Baseline separation is achieved using a Lux Cellulose-3 (cellulose tris(4-methylbenzoate)) stationary phase. Separation is driven by steric fit and hydrogen bonding between the chiral stationary phase cavities and the triazole thione ring 3. Isocratic elution is strictly employed; gradient changes can dynamically alter the swelling state of polysaccharide columns, destroying chiral resolution.

• Mass Spectrometry: Prothioconazole possesses a thione group (-C=S) that readily deprotonates. Therefore, Negative Electrospray Ionization (ESI-) is used to generate a stable [M-H]- anion at m/z 342, offering superior signal-to-noise ratios compared to positive mode [[4]]().

Fig 2. Step-by-step experimental workflow for the extraction and chiral LC-MS/MS analysis.

Experimental Protocol

Self-Validating System: To ensure absolute trustworthiness, this protocol mandates the use of an isotopically labeled internal standard (Prothioconazole-d3) spiked into the raw water prior to extraction. This creates a self-correcting mathematical system that nullifies variations in SPE recovery and MS ion suppression. Furthermore, a Continuous Calibration Verification (CCV) standard must be run every 10 samples; the batch is only validated if the CCV accuracy remains within ±15%.

Reagents & Materials

• Racemic prothioconazole and (S)-prothioconazole analytical standards (>99% ee).

• Prothioconazole-d3 (Internal Standard).

• HPLC-grade Acetonitrile, Methanol, and Formic Acid.

• Oasis HLB SPE Cartridges (6 cc, 200 mg).

• 0.22 μm nylon syringe filters.

Solid-Phase Extraction (SPE) Workflow

• Filtration: Filter 500 mL of environmental water through a 0.45 μm glass fiber filter to remove suspended solids.

• Internal Standard Spiking: Add 10 μL of Prothioconazole-d3 (1 mg/L) to the filtered sample. Causality: Early spiking guarantees that any physical analyte loss during vacuum manifold processing is proportionally mirrored by the internal standard.

• Conditioning: Condition the HLB cartridge with 5 mL of methanol followed by 5 mL of ultrapure water to solvate the polymer bed.

• Loading: Pass the 500 mL sample through the cartridge at a controlled flow rate of 5 mL/min.

• Washing: Wash with 5 mL of 5% methanol in water. Dry the cartridge under maximum vacuum for 10 minutes.

• Elution: Elute with 2 × 5 mL of acetonitrile. Causality: Acetonitrile effectively disrupts the hydrophobic interactions between the HLB sorbent and the analyte 2.

• Reconstitution: Evaporate the eluate to near dryness under a gentle stream of nitrogen at 35°C. Reconstitute in 1 mL of Acetonitrile:Water (45:55, v/v) and filter through a 0.22 μm nylon syringe filter into an autosampler vial.

LC-MS/MS Parameters

• Column: Lux Cellulose-3 (150 mm × 2.0 mm, 3 μm) 1.

• Mobile Phase: Isocratic Acetonitrile:Water (45:55, v/v).

• Flow Rate: 0.3 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 5 μL.

Data Presentation & Validation

Table 1: Optimized MRM Parameters for Prothioconazole Enantiomers 1

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)	Purpose
(S)-Prothioconazole	342.0	100.1	27	Quantification
(S)-Prothioconazole	342.0	125.0	32	Confirmation
Prothioconazole-d3 (IS)	345.0	100.1	27	Internal Standard

Table 2: Method Validation Summary (Environmental Water Matrix) 1

Parameter	Value / Range
Linear Range	0.01 – 100 μg/L
Limit of Detection (LOD)	0.0031 – 0.0087 μg/L
Limit of Quantification (LOQ)	0.0102 – 0.0290 μg/L
Mean Recovery	71.8% – 96.4%
Intraday Precision (RSD)	0.3% – 11.9%
Interday Precision (RSD)	1.5% – 10.6%

References

• Source: ACS Publications (Journal of Agricultural and Food Chemistry)
• Source: PubMed (Chirality)
• Source: MDPI (Microchemical Journal)
• Title: Prothioconazole 1523 - Template FAO/JMPR evaluations Source: FAO URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. Enantiomeric separation of prothioconazole and prothioconazole-desthio on chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fao.org [fao.org]

Application Note: In Vitro Assay Protocols for Evaluating (S)-Prothioconazole Fungicidal Efficacy

Mechanistic Rationale & Stereospecificity

Prothioconazole (PTC) is a broad-spectrum chiral triazolinthione fungicide. When evaluating its efficacy, researchers must navigate two critical biochemical realities: chirality and metabolic activation .

First, PTC is a pro-fungicide. The parent compound exhibits weak direct inhibition of its target, the sterol 14α-demethylase (CYP51) enzyme[1]. In vivo, it is rapidly converted into its highly active metabolite, prothioconazole-desthio (PTC-d), which acts as a potent Type II heme inhibitor[1].

Second, while the (R)-enantiomer often drives the primary fungicidal activity against agricultural pathogens like Fusarium oxysporum[2], the (S)-enantiomer still exhibits significant enantioselective bioactivity, distinct binding topographies within the CYP51 active site[3], and specific toxicity profiles against non-target organisms[4].

To rigorously evaluate (S)-prothioconazole, we must employ a self-validating assay triad : proving direct target engagement (using the desthio metabolite), establishing phenotypic whole-cell efficacy, and validating the mechanism of action via intracellular biomarker profiling.

Experimental Workflow

Workflow linking (S)-prothioconazole metabolic activation to target and phenotypic validation.

Protocol 1: Cell-Free CYP51 Binding & Inhibition Assay

Causality & Logic: Assaying the parent (S)-prothioconazole directly against purified CYP51 yields false negatives (IC₅₀ ≈ 120 µM) and non-classic binding spectra[1]. To accurately measure the target affinity of the (S)-enantiomer, this protocol utilizes its active metabolite, (S)-prothioconazole-desthio . This isolates target binding kinetics from cellular variables like efflux pumps or variable metabolic conversion rates.

Step-by-Step Methodology:

• Enzyme Preparation: Express and purify hexahistidine-tagged fungal CYP51 (e.g., using a Saccharomyces cerevisiae or Candida albicans expression system)[5].

• Compound Preparation: Dissolve (S)-prothioconazole-desthio in DMSO. Ensure the final DMSO concentration in the assay buffer remains below 1% to prevent solvent-induced protein denaturation.

• Spectrophotometric Binding Assay:

  • Add 2 µM of purified CYP51 to a divided cuvette.

  • Titrate (S)-prothioconazole-desthio (0.1 to 10 µM).

  • Measure the Type II difference spectra. Look for a peak at 423–429 nm and a trough at 406–409 nm, confirming direct nitrogen-heme coordination[1].

• Enzymatic Inhibition (IC₅₀):

  • Reconstitute CYP51 with its cognate cytochrome P450 reductase in a reaction buffer (pH 7.4).

  • Add 50 µM lanosterol (substrate) and initiate the reaction with 1 mM NADPH.

  • Incubate at 30°C for 30 minutes, then quench with methanolic KOH.

  • Extract sterols with n-heptane and quantify lanosterol depletion via GC-MS to calculate the IC₅₀.

Protocol 2: In Vitro Microtiter Broth Dilution (EC₅₀)

Causality & Logic: Target affinity (Protocol 1) does not perfectly correlate with whole-cell efficacy due to fungal cell wall permeability and active efflux. This phenotypic assay establishes the actual inhibitory concentration of the parent (S)-PTC pro-drug. Crucially, prothioconazole is susceptible to photodegradation, especially at elevated pH[6]; thus, dark incubation is strictly required to prevent premature extracellular degradation.

Step-by-Step Methodology:

• Inoculum Standardization: Cultivate the target fungal strain (e.g., Fusarium spp.) on Potato Dextrose Agar (PDA). Harvest spores and standardize the suspension to 1×105 CFU/mL in Potato Dextrose Broth (PDB).

• Serial Dilution: In a sterile 96-well microtiter plate, prepare a 10-point, 2-fold serial dilution of (S)-prothioconazole ranging from 0.01 to 50 µg/mL.

• Inoculation & Incubation: Add 100 µL of the standardized spore suspension to each well. Seal the plates with breathable film and incubate at 25°C for 72 hours in complete darkness [6].

• Quantification: Measure the optical density (OD₆₀₀) using a microplate reader. Calculate the EC₅₀ using a four-parameter non-linear regression model.

Protocol 3: Intracellular Sterol Profiling (LC-MS/MS)

Causality & Logic: Growth inhibition alone does not prove a mechanism of action. To close the self-validating loop, we must confirm that the cell death observed in Protocol 2 is explicitly caused by the CYP51 inhibition proven in Protocol 1. We achieve this by quantifying the downstream metabolic consequences: the depletion of ergosterol and the accumulation of 14α-methylated sterols (lanosterol and eburicol)[1].

Step-by-Step Methodology:

• Treatment: Treat logarithmic-phase fungal cultures with (S)-prothioconazole at 0.5× and 1× the established EC₅₀ for 24 hours. Include a vehicle-only (DMSO) control.

• Harvest & Saponification: Centrifuge cultures to pellet the mycelia. Wash with sterile water, lyophilize, and weigh the dry mass. Lyse the cells in 3 mL of 25% methanolic KOH at 85°C for 2 hours to saponify lipids.

• Extraction: Add 1 mL of sterile water and extract the non-saponifiable lipids by vigorously vortexing with 3 mL of n-heptane. Collect the upper organic layer and evaporate to dryness under nitrogen gas.

• LC-MS/MS Analysis: Reconstitute the residue in methanol. Inject into an LC-MS/MS equipped with a reversed-phase C18 column. Operate in positive electrospray ionization (ESI+) and Multiple Reaction Monitoring (MRM) modes.

• Validation: Calculate the ratio of ergosterol to lanosterol/eburicol. A significant drop in this ratio compared to the control confirms the specific CYP51 mechanism of action.

Quantitative Reference Data

To guide assay expectations and quality control, the following table summarizes representative literature values highlighting the differences between prothioconazole enantiomers, metabolites, and their respective biological activities.

Compound	Assay Type	Target / Organism	Representative Value	Mechanistic Implication
Prothioconazole (Parent)	Cell-Free Inhibition	CaCYP51	IC₅₀ ≈ 120 µM[1]	Weak direct inhibition; confirms the necessity of metabolic activation.
Prothioconazole-desthio	Cell-Free Inhibition	CaCYP51	IC₅₀ ≈ 1.9 µM[1]	Potent Type II heme binding; the true active fungicidal agent.
(S)-(+)-Prothioconazole	Whole-Cell Broth	S. obliquus	72h EC₅₀ = 7.85 mg/L[4]	Demonstrates enantioselective phenotypic toxicity profiles.
(R)-(-)-Prothioconazole	Whole-Cell Broth	S. obliquus	72h EC₅₀ = 16.53 mg/L[4]	Exhibits lower toxicity to this specific non-target species.
(R)-Prothioconazole	Gene Expression	F. oxysporum	18.67-fold CYP51 induction[2]	Triggers a stronger compensatory transcriptional stress response than (S)-PTC.

References

• Mechanistic Insights into Stereospecific Antifungal Activity of Chiral Fungicide Prothioconazole against Fusarium oxysporum F. sp. cubense - nih.gov -[Link]

• Crystallographic Studies of Yeast CYP51 with Fungicides - CABI Digital Library -[Link]

• 5EAE: Saccharomyces cerevisiae CYP51 complexed with the plant pathogen inhibitor R-desthio-prothioconazole - RCSB PDB -[Link]

• Prothioconazole and Prothioconazole-Desthio Activities against Candida albicans Sterol 14-α-Demethylase - nih.gov -[Link]

• The biological activities of prothioconazole enantiomers and their toxicity assessment on aquatic organisms - ResearchGate -[Link]

Sources

• 1. Prothioconazole and Prothioconazole-Desthio Activities against Candida albicans Sterol 14-α-Demethylase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanistic Insights into Stereospecific Antifungal Activity of Chiral Fungicide Prothioconazole against Fusarium oxysporum F. sp. cubense - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. researchgate.net [researchgate.net]
• 5. rcsb.org [rcsb.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Enantioselective Degradation Modeling of (S)-Prothioconazole in Soil Microbiomes

Document Type: Advanced Protocol & Application Note Target Audience: Environmental Toxicologists, Agronomists, and Drug/Agrochemical Development Scientists

Executive Summary & Mechanistic Context

Prothioconazole (PTC) is a broad-spectrum chiral triazole fungicide utilized globally to manage crop diseases. Although applied commercially as a racemate, its environmental fate is heavily dictated by stereochemistry. In soil microbiomes, the degradation of PTC is highly enantioselective. Extensive field and laboratory modeling indicates that soil microbiota preferentially metabolize (R)-prothioconazole, leaving the (S)-prothioconazole ((S)-PTC) enantiomer to persist in the environment 1.

This persistence is not benign. (S)-PTC and its primary metabolite, (S)-prothioconazole-desthio ((S)-PTD), exhibit prolonged ecological toxicity, significantly inhibiting vital soil enzymes (dehydrogenase, catalase, and urease) and altering microbial community structures 1. The causality behind this enantioselective degradation lies in the spatial configuration of microbial enzymes. For instance, common soil bacteria such as Mycobacterium sp. Y-3 possess desulfurases that sterically favor the (R)-enantiomer, degrading it up to 2.5 times faster than the (S)-enantiomer [[2]](). Conversely, rare strains like Sphingomonas sp. AJ-1 have been identified that selectively target (S)-PTC, offering potential avenues for bioaugmentation 3.

This application note details a self-validating experimental framework to model the degradation kinetics of (S)-PTC, coupling chiral LC-MS/MS quantification with 16S rRNA metagenomic sequencing to map the chemical-biological feedback loop in soil ecosystems.

Pathway Visualization

To accurately model the system, one must first understand the bifurcation of the degradation pathway. The desulfuration of PTC into PTD is the primary detoxification/toxification route, heavily skewed by microbial chiral preference 4.

Fig 1: Enantioselective microbial desulfuration pathway of chiral prothioconazole in soil.

Quantitative Data Summaries

The following tables synthesize the kinetic and ecological data associated with PTC enantiomers, establishing the baseline parameters your models should aim to reproduce or investigate.

Table 1: Kinetic Parameters of Prothioconazole Enantiomers in Soil Microbiomes

Enantiomer	Half-life (T₁/₂)	Degradation Preference	Major Metabolite Formed	Key Degrading Taxa
(R)-Prothioconazole	3.45 – 7.1 days	Preferential (Fast)	(R)-Prothioconazole-desthio	Mycobacterium sp. Y-3
(S)-Prothioconazole	7.5 – 9.90 days	Persistent (Slow)	(S)-Prothioconazole-desthio	Sphingomonas sp. AJ-1

Table 2: Impact of (S)-Prothioconazole Persistence on Soil Microecology

Ecological Parameter	Effect of (S)-PTC Persistence	Mechanistic Consequence
Enzyme Activity	Significant Inhibition (Dehydrogenase, Catalase, Urease)	Suppression of soil respiration and nitrogen mineralization.
Microbial Diversity	Decreased Shannon/Simpson Indices	Loss of sensitive non-target microbial species.
Community Composition	Enrichment of Proteobacteria, Actinobacteria	Shift towards xenobiotic-degrading, stress-tolerant populations.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, this protocol employs a bipartite validation system :

• Sterile controls are run in parallel to definitively isolate biotic degradation from abiotic hydrolysis 4.

• Matrix-matched calibration curves are used during LC-MS/MS to negate ion suppression artifacts common in complex soil matrices.

Phase 1: Soil Microcosm Setup

Causality Note: Soil must be freshly sampled and sieved (2 mm) to maintain the native microbiome architecture. Drying soil destroys the microbial communities responsible for enantioselective degradation.

• Preparation: Collect topsoil (0–15 cm depth) from an agricultural site with no prior history of PTC application. Divide into two batches: Native (active microbiome) and Sterile (autoclaved at 121°C for 1 h on three consecutive days).

• Spiking: Spike 20 g of soil (dry weight equivalent) in 250 mL Erlenmeyer flasks with (Rac)-PTC or pure (S)-PTC to achieve a final concentration of 10 mg/kg. Use acetone as the carrier solvent, allowing it to volatilize completely in a fume hood before sealing.

• Incubation: Adjust soil moisture to 60% of its maximum water-holding capacity. Incubate in the dark at 25°C.

• Sampling: Harvest triplicate flasks at days 0, 1, 3, 5, 7, 14, and 21 for both chemical and biological extractions.

Phase 2: Chemical Extraction (Modified QuEChERS)

Causality Note: The QuEChERS method is chosen because the addition of MgSO₄ and NaCl drives the partitioning of the highly lipophilic PTC and PTD into the organic acetonitrile layer, while precipitating out microbial proteins that would otherwise foul the chiral stationary phase.

• Transfer 5 g of sampled soil into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile and 5 mL of ultrapure water. Vortex vigorously for 2 minutes.

• Add extraction salts (4 g anhydrous MgSO₄ and 1 g NaCl). Shake immediately for 1 minute to prevent agglomeration.

• Centrifuge at 5000 rpm for 5 minutes.

• Transfer 1.5 mL of the supernatant to a dispersive SPE tube containing 150 mg MgSO₄ and 50 mg PSA (Primary Secondary Amine) to remove organic acids and humic substances.

• Centrifuge, filter the supernatant through a 0.22 μm PTFE syringe filter, and transfer to an autosampler vial.

Phase 3: Chiral LC-MS/MS Analysis

Causality Note: Standard C18 columns cannot resolve enantiomers. A chiral column with a polysaccharide derivative stationary phase (e.g., Lux-cellulose-1 or Chiralcel OD-RH) is required to provide the chiral recognition sites (hydrogen bonding, dipole-dipole interactions) necessary to separate (R)- and (S)-PTC 5.

• Instrumentation: Triple quadrupole LC-MS/MS with Electrospray Ionization (ESI).

• Column: Lux-cellulose-1 (250 mm × 4.6 mm, 5 μm).

• Mobile Phase: Isocratic elution using Acetonitrile/Water (80:20, v/v) containing 0.1% formic acid at a flow rate of 0.6 mL/min.

• Detection: Multiple Reaction Monitoring (MRM) in positive ion mode. Monitor transitions for PTC (m/z 344.1 → 326.1) and PTD (m/z 312.1 → 125.0).

• Data Processing: Calculate the Enantiomeric Fraction (EF) using the formula: EF = Peak Area of (S)-PTC / (Peak Area of (S)-PTC + Peak Area of (R)-PTC). An EF > 0.5 confirms the preferential degradation of the (R)-enantiomer and the persistence of (S)-PTC.

Phase 4: Microbiome Profiling (16S rRNA)

• Extract total genomic DNA from 0.5 g of the incubated soil using a commercial Soil DNA Isolation Kit.

• Amplify the V3-V4 hypervariable region of the bacterial 16S rRNA gene.

• Sequence using an Illumina MiSeq platform.

• Correlate the relative abundance of specific taxa (e.g., Proteobacteria, Actinobacteria) with the calculated EF values using Redundancy Analysis (RDA) to identify putative (S)-PTC degrading or tolerant organisms 1.

Workflow Visualization

Fig 2: Parallel chemical and biological workflow for modeling (S)-PTC degradation in soil.

References

• Source: PubMed (nih.gov)
• Source: PubMed (nih.gov)
• Title: Enantioselective degradation of prothioconazole in soil and the impacts on the enzymes and microbial community | Request PDF Source: ResearchGate URL
• Title: Enantioselective Metabolism of Chiral Fungicide Prothioconazole by Mycobacterium sp.
• Source: PubMed (nih.gov)

Sources

• 1. Enantioselective degradation of prothioconazole in soil and the impacts on the enzymes and microbial community - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Enantioselective degradation and transformation of the chiral fungicide prothioconazole and its chiral metabolite in soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Enantioselective degradation of chiral fungicides triticonazole and prothioconazole in soils and their enantioselective accumulation in earthworms Eisenia fetida - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Preparation and Validation of Polysaccharide-Based Chiral Stationary Phases for (S)-Prothioconazole Resolution

Executive Summary & Application Context

Prothioconazole is a broad-spectrum chiral triazole thione fungicide widely utilized in modern agriculture. Because its enantiomers exhibit distinct environmental degradation rates and stereoselective bioactivities—with the (R)-enantiomer often degrading preferentially in soil, leading to the environmental persistence of (S)-prothioconazole—robust enantiomeric resolution is critical for accurate risk assessment and pharmacokinetic profiling [2, 4].

This application note details the end-to-end synthesis, validation, and chromatographic application of a Cellulose tris(3,5-dimethylphenylcarbamate) (CDMPC) coated chiral stationary phase (CSP). As the industry standard for triazole fungicide resolution (equivalent to commercial Chiralcel OD phases), the CDMPC-coated silica system provides the optimal supramolecular environment for baseline separation of prothioconazole enantiomers [1].

Mechanistic Insights into Chiral Recognition

The resolution of (S)-prothioconazole on a CDMPC-coated CSP relies on a highly specific "three-point" interaction model. The causality behind the exceptional performance of this specific polymer lies in its secondary structure:

• Hydrogen Bonding: The carbamate linkages on the CDMPC polymer act as primary interaction sites. The N-H groups serve as hydrogen donors, while the C=O groups act as acceptors, interacting with the triazole and thione moieties of prothioconazole.

• π−π Interactions: The 3,5-dimethylphenyl aromatic rings provide an electron-rich π -cloud that interacts with the aromatic rings of the analyte.

• Steric Fit: The polymer backbone adopts a rigid, left-handed helical conformation. The spatial arrangement of the 3,5-dimethylphenyl groups creates a distinct chiral groove. The (S)-enantiomer of prothioconazole experiences a different steric and enthalpic fit within this groove compared to the (R)-enantiomer, resulting in differential retention times.

Synthesis and Coating Workflow

Workflow for synthesizing CDMPC and coating onto aminopropyl silica to yield the CSP.

Experimental Protocols: A Self-Validating System

To ensure absolute reproducibility, the preparation of the CSP is divided into three distinct phases. Every phase includes a mandatory Quality Control (QC) validation step to guarantee the integrity of the final column.

Phase 1: Synthesis of the CDMPC Chiral Selector

Causality of Reagents: Pyridine is utilized not merely as a solvent, but as a swelling agent for the highly crystalline cellulose and as a basic catalyst to drive the reaction between the isocyanate and the hydroxyl groups [3].

• Reaction: Suspend 2.0 g of microcrystalline cellulose (Degree of Polymerization ~124) in 50 mL of anhydrous pyridine under a nitrogen atmosphere.

• Addition: Add 15 mL of 3,5-dimethylphenyl isocyanate dropwise to the suspension.

• Heating: Heat the mixture to 90 °C and stir continuously for 24 hours until a highly viscous, homogeneous solution is formed.

• Precipitation: Pour the solution slowly into 500 mL of methanol to precipitate the CDMPC polymer. Filter, wash extensively with methanol, and dry under vacuum at 60 °C.

• Self-Validation Step (FTIR): Perform Fourier-transform infrared spectroscopy on the dried polymer. The reaction is validated by the complete disappearance of the broad -OH stretching band at ~3400 cm⁻¹ and the appearance of strong carbamate C=O (1730 cm⁻¹) and N-H (3300 cm⁻¹) stretching bands.

Phase 2: Preparation of Aminopropyl Silica (APS)

Causality of Surface Modification: Bare silica contains acidic silanols that cause severe peak tailing for polar analytes. Functionalizing the surface with 3-aminopropyltriethoxysilane (APTES) neutralizes these sites and provides a polar sub-layer that anchors the CDMPC polymer via hydrogen bonding, preventing column leaching during HPLC runs.

• Drying: Dry 5 µm porous silica gel (120 Å pore size) under vacuum at 120 °C for 4 hours.

• Silanization: Suspend 10 g of the dried silica in 100 mL of anhydrous toluene. Add 5 mL of APTES.

• Reflux: Reflux the mixture at 110 °C for 12 hours.

• Washing: Filter the functionalized silica and wash sequentially with toluene, methanol, and acetone. Dry under vacuum at 60 °C.

• Self-Validation Step (Elemental Analysis): Conduct CHN elemental analysis. The unmodified silica should yield ~0% Nitrogen. A successful APS modification is validated by a Nitrogen content of 1.0% to 1.5% (w/w).

Phase 3: Evaporative Coating and Column Packing

Causality of Solvent Choice: Tetrahydrofuran (THF) completely dissolves the CDMPC polymer while maintaining a low enough boiling point for controlled evaporative deposition. Rapid evaporation leads to uneven coating and poor mass transfer.

• Dissolution: Dissolve 1.0 g of the synthesized CDMPC in 25 mL of THF.

• Suspension: Add 4.0 g of the validated APS to the polymer solution to target a 20% (w/w) polymer loading. Stir gently for 2 hours to ensure complete pore penetration.

• Evaporation: Remove the THF slowly using a rotary evaporator at 40 °C under carefully controlled reduced pressure until the powder is completely dry and free-flowing.

• Self-Validation Step (TGA): Thermogravimetric analysis of the coated silica must show a weight loss corresponding to exactly 20% ± 1% between 200 °C and 400 °C, confirming the polymer load.

• Packing: Slurry the coated CSP in a mixture of hexane/isopropanol (90:10, v/v) and pack into a 250 mm × 4.6 mm internal diameter stainless steel column using a pneumatic high-pressure pump at 6000 psi.

Chromatographic Application: Resolving (S)-Prothioconazole

Once the CSP is prepared, it can be deployed in both High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) modes.

Thermodynamic Considerations: Enantiomeric separation is an enthalpy-driven process ( ΔΔH∘ is negative). Lowering the column temperature increases the entropic penalty but maximizes the enthalpic differences in diastereomeric complex stability, leading to higher resolution[1]. Furthermore, in SFC, the addition of 0.2% acetic acid and 5 mM ammonium acetate suppresses the ionization of prothioconazole's triazole ring, reducing secondary interactions and sharpening the peaks[2].

Quantitative Data Summary

The table below summarizes the expected chromatographic performance of CDMPC-based CSPs for prothioconazole resolution based on established literature parameters:

CSP Type	Analytical Mode	Mobile Phase Composition	Temp (°C)	Resolution ( Rs​ )	Separation Factor ( α )	Ref.
CDMPC-Coated Silica (Chiralcel OD-3)	SFC	CO₂ / 0.2% AcOH + 5 mM NH₄OAc in IPA (85:15)	25	> 3.00	N/A	[2]
CDMPC-Coated Silica (Chiralcel OD)	HPLC (Normal Phase)	Hexane / Isopropanol (90:10)	20	1.88	1.22	[1]
Lux Cellulose-3	HPLC (Reverse Phase)	Acetonitrile / Water (40:60)	15-35	> 1.50	1.11-1.22	[4]

References

• Liu, H., & Ding, W. (2019). Enantiomeric separation of prothioconazole and prothioconazole-desthio on chiral stationary phases. Chirality, 31(3), 219-229. URL:[Link]

• Li, R. A., Zheng, Y. Q., et al. (2019). Enantioselective Separation and Dissipation of Prothioconazole and Its Major Metabolite Prothioconazole-desthio Enantiomers in Tomato, Cucumber, and Pepper. Journal of Agricultural and Food Chemistry, 67(36), 10256-10264. URL:[Link]

• Yashima, E., et al. (2016). Enantioseparation Using Cellulose Tris(3,5-dimethylphenylcarbamate) as Chiral Stationary Phase for HPLC: Influence of Molecular Weight of Cellulose. Molecules, 21(11), 1500. URL:[Link]

• Shen, Y., et al. (2017). Simultaneous Enantioselective Determination of the Chiral Fungicide Prothioconazole and Its Major Chiral Metabolite Prothioconazole-Desthio in Food and Environmental Samples by Ultraperformance Liquid Chromatography-Tandem Mass Spectrometry. Journal of Agricultural and Food Chemistry, 65(37), 8289-8296. URL:[Link]

Application Note: Greenhouse Efficacy and Residue Trials for (S)-Prothioconazole

Audience: Researchers, scientists, and drug development professionals in agrochemistry. Content Type: Detailed Application Notes and Protocols.

Executive Summary & Scientific Rationale

Prothioconazole is a broad-spectrum, chiral triazolinthione fungicide widely utilized to combat agronomically significant pathogens such as Fusarium spp. While traditionally applied as a racemate, recent stereoselective analyses reveal that its biological activity and environmental fate are highly enantioselective[1].

The rationale for isolating and applying (S)-prothioconazole lies in its superior toxification metabolism. Once absorbed by the target organism or plant, (S)-prothioconazole undergoes rapid desulfuration to form (S)-prothioconazole-desthio , the primary active metabolite[2]. This metabolite is a potent Type II inhibitor of the fungal cytochrome P450 enzyme 14α-demethylase (CYP51), effectively blocking the conversion of lanosterol to ergosterol, leading to fungal cell membrane disruption and cell death[3].

Greenhouse trials are essential for bridging the gap between in vitro enzymatic assays and highly variable open-field conditions. By utilizing a controlled greenhouse environment, researchers can accurately map the stereoselective degradation, systemic translocation, and precise antifungal efficacy of (S)-prothioconazole without the confounding variables of unpredictable weather or uncontrolled microbiome interactions.

Fig 1: Mechanism of action of (S)-prothioconazole via CYP51 inhibition.

Quantitative Enantioselective Data

Understanding the causality behind selecting the S-enantiomer requires an analysis of its stereoselective toxicity and degradation. The S-enantiomer and its desthio-metabolite exhibit significantly higher biological activity, which justifies lower application rates in precision agriculture[4],[5].

Table 1: Stereoselective Toxicity and Degradation Metrics

Compound / Enantiomer	Target / Matrix	Metric	Value / Observation
(S)-(+)-Prothioconazole	Scenedesmus obliquus	72h-EC₅₀	7.85 mg/L (Highest toxicity)[4]
Rac-Prothioconazole	Scenedesmus obliquus	72h-EC₅₀	8.15 mg/L[4]
(R)-(-)-Prothioconazole	Scenedesmus obliquus	72h-EC₅₀	16.53 mg/L (Lowest toxicity)[4]
S-Prothioconazole-desthio	Lemna minor	7d-LC₅₀	Highest toxicity order (S-PTD > Rac-PTD)[5]
(S)-Prothioconazole	Greenhouse Tomatoes	Degradation	Preferentially degraded to S-desthio[6]

Experimental Design & Self-Validating Systems

To ensure trustworthiness, the following protocols are designed as self-validating systems . This means the experimental architecture inherently proves its own accuracy through mandatory internal controls:

• Biological Validation: The inclusion of a mock-inoculated, vehicle-treated control ensures that any observed phytotoxicity or growth stunting is definitively linked to the fungicide application, not baseline environmental stress.

• Analytical Validation: Residue tracking via LC-MS/MS mandates spike-recovery tests. Recoveries must fall within the 86.3–115.9% range[6], proving that the extraction methodology has not degraded the chiral analytes prior to quantification.

Fig 2: Self-validating workflow for greenhouse efficacy trials.

Detailed Methodologies & Protocols

Protocol A: Foliar Application and Antifungal Efficacy Assessment

Objective: To quantify the curative and protective efficacy of (S)-prothioconazole against Fusarium graminearum in a controlled greenhouse setting.

Step-by-Step Methodology:

• Plant Cultivation: Sow wheat seeds (Triticum aestivum) in standard organic nutrient soil (pH 5.0–7.0) within 1000 mL pots. Maintain greenhouse conditions at a 16/8 h light/dark photoperiod, 25°C day / 20°C night temperature, and 70% relative humidity.

• Pathogen Inoculation (Self-Validation Step): At the anthesis stage (BBCH 61-65), inoculate the wheat spikes with a conidial suspension of F. graminearum ( 1×105 spores/mL).

  • Control Requirement: Spray one cohort with sterile distilled water (Mock-Inoculated Control) to validate baseline plant health.

• Fungicide Application: 24 hours post-inoculation (for curative assessment) or 24 hours pre-inoculation (for protective assessment), apply formulated (S)-prothioconazole via a precision track sprayer at a rate of 150 g a.i./ha.

  • Control Requirement: Include a Racemic-Prothioconazole cohort (positive control) and a Vehicle-Only cohort (negative control).

• Incubation & Scoring: Incubate plants under high humidity (>90%) for 48 hours post-inoculation to promote infection, then return to standard 70% RH.

• Disease Severity Index (DSI) Calculation: At 14 and 21 days post-inoculation, visually score the spikes based on the percentage of infected spikelets. Calculate DSI to determine the precise efficacy percentage relative to the untreated infected control.

Protocol B: Translocation and Residue Tracking via LC-MS/MS

Objective: To track the systemic uptake, translocation, and stereoselective degradation of (S)-prothioconazole into its desthio-metabolite[6].

Step-by-Step Methodology:

• Sampling: Harvest plant tissues (roots, stems, leaves) at intervals of 1, 3, 7, 14, and 21 days post-application. Immediately flash-freeze in liquid nitrogen and homogenize.

• QuEChERS Extraction:

  • Weigh 5.0 g of homogenized tissue into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile containing 1% acetic acid. Vortex vigorously for 2 minutes.

  • Add extraction salts (4 g anhydrous MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate) to induce phase separation. Centrifuge at 5000 rpm for 5 minutes.

• Purification (dSPE): Transfer 1.5 mL of the supernatant to a tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18. Vortex and centrifuge at 10,000 rpm for 3 minutes. Filter the supernatant through a 0.22 μm PTFE syringe filter.

• LC-MS/MS Analysis (Self-Validation Step):

  • Inject samples into an LC-MS/MS equipped with a chiral column (e.g., Chiralpak IC) to ensure no enantiomerization occurred during extraction[3].

  • Validation Requirement: Run matrix-matched calibration curves ( R2>0.99 ) and spike-recovery samples at 0.01, 0.1, and 1.0 mg/kg. Proceed with data analysis only if recoveries are confirmed between 86% and 115%[6].

References

• Source: researchgate.
• Source: researchgate.
• Source: mdpi.
• Source: researchgate.
• Source: acs.
• Source: nih.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Enantioselective Toxic Effects of Prothioconazole toward Scenedesmus obliquus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Aquatic Ecological Risk Evaluation of Chiral Triazole Fungicide Prothioconazole and Its Metabolite Prothioconazole-Desthio on Lemna minor [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Improving Chiral Resolution of (S)-Prothioconazole

Welcome to the technical support center for the chiral resolution of prothioconazole. This guide is designed for researchers, scientists, and drug development professionals who are working on the enantioselective analysis of this important triazole thione fungicide. As a racemic compound, prothioconazole is sold as a 50:50 mixture of its (R) and (S) enantiomers.[1] However, these enantiomers can exhibit different biological activities, degradation rates, and toxicological profiles, making their accurate separation and quantification crucial for environmental safety and efficacy studies.[2][3][4]

This document provides in-depth, field-proven insights in a troubleshooting and FAQ format to help you overcome common challenges in the liquid chromatographic separation of (S)-prothioconazole from its (R)-enantiomer.

Frequently Asked Questions (FAQs)

Q1: What exactly are the prothioconazole enantiomers and why is their separation important?

Prothioconazole possesses a single chiral center, meaning it exists as a pair of non-superimposable mirror images called enantiomers: (R)-prothioconazole and (S)-prothioconazole. While they have identical physical and chemical properties in an achiral environment, they can interact differently with other chiral molecules, such as enzymes and receptors in living organisms.[5]

The importance of separating them lies in stereoselectivity:

• Bioactivity: One enantiomer may be significantly more fungicidally active than the other. For example, studies on the metabolite prothioconazole-desthio show that the enantiomers possess obvious stereoselective toxicity.[6]

• Environmental Fate: Enantiomers can degrade at different rates in soil and other environmental matrices. Studies have shown that R-prothioconazole can degrade preferentially in soil.[2][4]

• Toxicology: The toxicity profiles of the two enantiomers and their chiral metabolites can differ, necessitating separate risk assessments.

Therefore, a robust chiral separation method is essential for understanding the true environmental impact and biological efficacy of prothioconazole.

Q2: What are the primary chromatographic techniques used for separating prothioconazole enantiomers?

The most common and effective techniques are High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC), both utilizing a Chiral Stationary Phase (CSP).[7][8]

• HPLC is a versatile technique that can be performed in either Normal-Phase (NP) or Reversed-Phase (RP) mode, offering flexibility in method development.[7]

• SFC is often favored for its speed and reduced consumption of organic solvents. It frequently provides significantly shorter run times compared to HPLC for this application.[8][9][10]

Troubleshooting Guide: Resolving Common Issues

Q3: I am not seeing any separation (Resolution, Rs = 1) between my prothioconazole enantiomers. Where should I begin?

Answer: The absolute starting point for any chiral separation is the Chiral Stationary Phase (CSP) . If you observe no separation, it indicates that the chosen CSP does not provide adequate enantiorecognition for prothioconazole under your current conditions.

Causality: Chiral recognition occurs when the enantiomers form transient diastereomeric complexes with the chiral selector on the CSP. The stability of these complexes differs, causing one enantiomer to be retained longer than the other.[5] For prothioconazole and other triazole fungicides, polysaccharide-based CSPs have demonstrated superior performance.[5][7][11] These phases, typically derivatives of cellulose or amylose, have helical polymer structures with chiral grooves, allowing for interactions like hydrogen bonding, dipole-dipole, and π-π stacking, which are essential for discrimination.

Recommended Action: CSP Screening

It is critical to screen a selection of polysaccharide-based CSPs. Based on published literature, the following are excellent starting points.

Table 1: Proven Chiral Stationary Phases for Prothioconazole Separation

Chiral Stationary Phase (CSP)	Selector Type	Separation Mode	Reference
Lux Cellulose-1	Cellulose tris(3,5-dimethylphenylcarbamate)	Reversed-Phase	[7]
Lux Cellulose-3	Cellulose tris(4-methylbenzoate)	Reversed-Phase	[2]
Chiralcel OD / OD-H / OD-3	Cellulose tris(3,5-dimethylphenylcarbamate)	Normal-Phase / SFC	[6][7][12][13]
Chiralcel OJ-H	Cellulose tris(4-methylbenzoate)	Normal-Phase	[7]
Chiralpak IA / IB / IC	Amylose / Cellulose derivatives	Normal-Phase	[7][9]

Experimental Protocol: CSP Screening Workflow

• Prepare Stock Solution: Create a 1 mg/mL stock solution of racemic prothioconazole in methanol or another suitable solvent.

• Select Columns: Obtain at least two to three columns from Table 1, preferably with different selectors (e.g., a cellulose-based and an amylose-based selector).

• Define Generic Conditions:

  • Normal Phase (NP): Mobile phase of n-hexane/isopropanol (IPA) (90:10, v/v). Flow rate of 1.0 mL/min.

  • Reversed-Phase (RP): Mobile phase of acetonitrile/water (50:50, v/v). Flow rate of 1.0 mL/min.

  • SFC: Mobile phase of CO2/Methanol (80:20, v/v). Flow rate of 2.0 mL/min.

• Equilibrate: Equilibrate each column with the starting mobile phase for at least 20-30 column volumes.

• Inject and Analyze: Inject the racemic standard onto each column and record the chromatogram.

• Evaluate: Look for any sign of peak splitting or shoulder formation. The CSP that provides the best initial "hit" (even if resolution is poor) is the one you will carry forward for further optimization.

Caption: CSP Screening Workflow for Prothioconazole.

Q4: I have some separation, but the resolution is poor (Rs < 1.5). How can I improve it?

Answer: Poor resolution is a classic optimization problem. Once you have a promising CSP, you should focus on refining the Mobile Phase Composition and the Column Temperature .

1. Mobile Phase Optimization

Causality: The mobile phase composition directly influences the interactions between the analyte enantiomers and the CSP. In polysaccharide-based CSPs, the organic modifier (typically an alcohol in NP or acetonitrile in RP) plays a key role. It competes with the analyte for interaction sites on the CSP. Reducing the concentration of this "strong" or "eluting" solvent generally enhances analyte retention and provides more time for the chiral recognition process to occur, thereby increasing the separation factor (α) and resolution (Rs).[2][7]

Recommended Actions:

• For Normal Phase (e.g., n-Hexane/Alcohol): Decrease the percentage of the alcohol modifier (e.g., IPA or ethanol). For example, move from a 90:10 (hexane:IPA) ratio to 95:5. Be aware this will increase retention times.[7][13]

• For Reversed-Phase (e.g., Acetonitrile/Water): Decrease the percentage of acetonitrile. Studies show that with a lower acetonitrile ratio, resolution improves significantly, though analysis time increases.[2]

• Additives: In reversed-phase mode, adding a small amount of an acid like 0.1% formic acid can improve peak shape and sometimes influence selectivity.[11][14]

Table 2: Effect of Mobile Phase on Prothioconazole Resolution

CSP	Mobile Phase (v/v)	Temperature (°C)	Resolution (Rs)	Reference
Lux Cellulose-3	Acetonitrile/Water (35:65)	25	>2.5	[2]
Lux Cellulose-3	Acetonitrile/Water (55:45)	25	1.28	[2]
Lux Cellulose-1	Acetonitrile/Water (Isocratic)	Low Temp.	Baseline Separation	[7]
OD-H Column	n-Hexane/Ethanol (95:5)	25	Baseline Separation	[12][13]

2. Temperature Optimization

Causality: Chiral separation is a thermodynamically controlled process. The relationship between retention (k), separation factor (α), and temperature (T) can be described by the van't Hoff equation. Generally, for the chiral separation of prothioconazole, lower temperatures are favorable.[2][7] A decrease in temperature enhances the stability differences between the diastereomeric complexes formed on the CSP, leading to a larger separation factor (α) and thus better resolution. The trade-off is longer analysis times and higher mobile phase viscosity (and thus higher backpressure).

Recommended Actions:

• Systematically Lower Temperature: Start at ambient temperature (e.g., 25 °C) and decrease it in increments (e.g., to 20 °C, then 15 °C).

• Monitor Performance: At each temperature, measure the resolution and retention time. An increase in temperature generally leads to shorter retention but less efficient separation.[2]

• Select Optimal Point: Choose the temperature that provides the required resolution (typically Rs ≥ 1.5 for quantification) within an acceptable analysis time. A temperature of 25 °C is often a good compromise.[2]

Q5: My analysis time is too long. How can I accelerate the separation without losing resolution?

Answer: Long analysis times are a common issue, especially after optimizing for high resolution by lowering modifier content or temperature. The most effective solution is to switch to Supercritical Fluid Chromatography (SFC) .

Causality: SFC uses supercritical CO2 as the primary mobile phase. This fluid has low viscosity and high diffusivity, which allows for much faster flow rates and rapid equilibration compared to the liquids used in HPLC. This results in dramatically reduced run times without the proportional loss of efficiency seen in HPLC.[8][9]

Recommended Actions:

• Adopt an SFC Method: If equipment is available, this is the premier choice for high-throughput analysis.

• Method Parameters: A typical SFC method for prothioconazole involves a cellulose-based CSP (like Chiralcel OD-3) with a mobile phase of CO2 and an alcohol co-solvent (e.g., 2-propanol or methanol) in an 80:20 or 85:15 ratio.[6][8]

• Benefit: Analysis times can be reduced more than five-fold, for instance, from over 30 minutes in a reversed-phase HPLC method to under 4 minutes in SFC, while achieving excellent baseline resolution.[8]

If SFC is not an option, you can try these HPLC optimizations, but be mindful of the trade-offs:

• Increase Flow Rate: Cautiously increase the flow rate (e.g., from 1.0 to 1.2 mL/min). Monitor backpressure to ensure it remains within the system's limits.

• Slightly Increase Modifier/Temperature: A small increase in the organic modifier percentage or column temperature will shorten the run time, but will likely decrease resolution. You must find a balance that meets your analytical goals.[2]

Q6: My peaks are tailing or fronting. How can I improve the peak shape?

Answer: Poor peak shape is usually caused by undesirable secondary chemical interactions or a mismatch between the sample solvent and the mobile phase.

Causality: Prothioconazole, like other triazoles, has basic nitrogen atoms. These can interact with acidic residual silanol groups on the silica surface of the CSP, leading to peak tailing. In reversed-phase chromatography, if the mobile phase pH is not controlled, the ionization state of the analyte can vary, also causing peak distortion.

Recommended Actions:

• Use a Mobile Phase Additive: This is often the most effective solution.

  • Reversed-Phase: Add 0.1% formic acid or a low-concentration ammonium formate/acetate buffer to the mobile phase.[11][14] This suppresses the ionization of residual silanols and ensures a consistent protonation state for the analyte, leading to sharper, more symmetric peaks.

  • Normal Phase: While less common, a very small amount of a competitive amine (e.g., diethylamine) or acid (e.g., trifluoroacetic acid) can sometimes be used to block active sites, but this should be done with extreme caution as it can alter the CSP surface permanently.

• Match Sample Solvent to Mobile Phase: Ensure your sample is dissolved in a solvent that is as weak or weaker than your mobile phase (the "sample solvent effect"). Injecting a sample in a much stronger solvent can cause peak distortion. If possible, dissolve your sample directly in the initial mobile phase.

• Check for Column Contamination/Age: A contaminated or old column can exhibit poor peak shape. If the problem persists, try flushing the column according to the manufacturer's instructions or replacing it.

References

• Gao, L., Liu, D., Wang, M., & Wang, P. (2019). Enantiomeric separation of prothioconazole and prothioconazole-desthio on chiral stationary phases. Chirality, 31(5), 386-394. [Link]

• Zhang, Z., et al. (2017). Simultaneous Enantioselective Determination of the Chiral Fungicide Prothioconazole and Its Major Chiral Metabolite Prothioconazole-Desthio in Food and Environmental Samples by Ultraperformance Liquid Chromatography–Tandem Mass Spectrometry. Journal of Agricultural and Food Chemistry, 65(37), 8151-8159. [Link]

• Cheng, Y., et al. (2013). Stereoselective separation and determination of the triazolefungicidepropiconazole in water, soil and grape by normal phase HPLC. Anal. Methods, 5(3), 755–761. [Link]

• Yin, S., et al. (2018). High-fast enantioselective determination of prothioconazole in different matrices by supercritical fluid chromatography and vibrational circular dichroism spectroscopic study. Journal of Chromatography A, 1566, 126-133. [Link]

• Zhang, H., et al. (2012). HPLC-MS/MS enantioseparation of triazole fungicides using polysaccharide-based stationary phases. Journal of Separation Science, 35(5-6), 773-781. [Link]

• Zheng, Y., et al. (2013). Stereoselective separation and determination of the triazole fungicide propiconazole in water, soil and grape by normal phase HPLC. Analytical Methods, 5(3), 755-761. [Link]

• Azhari, N. A., & Aboul-Enein, H. Y. (2021). Enantiomeric Separation of Azole Antifungal Compounds using Chromatographic and Electrophoretic Techniques: A Mini Review. ResearchGate. [Link]

• Waters Corporation. (n.d.). Stereoselective Separation of Triazole Fungicides Using the ACQUITY UPC2 System. Waters Application Note. [Link]

• U.S. Environmental Protection Agency. (2007). Pesticide Fact Sheet: Prothioconazole. EPA Publication. [Link]

• Wang, P., et al. (2008). The chiral separation of triazole pesticides enantiomers by amylose-tris (3,5-dimethylphenylcarbamate) chiral stationary phase. Journal of Chromatographic Science, 46(9), 787-792. [Link]

• Jiménez-Jiménez, S., et al. (2021). Enantiomeric separation of prothioconazole and prothioconazole-desthio by Capillary Electrophoresis. Degradation studies in environmental samples. Journal of Chromatography A, 1651, 462299. [Link]

• Request PDF. (n.d.). Determination of chiral prothioconazole and its chiral metabolite in water, juice, tea, and vinegar using emulsive liquid–liquid microextraction combined with ultra-high performance liquid chromatography. ResearchGate. [Link]

• Zhang, Z., et al. (2017). Simultaneous Enantioselective Determination of the Chiral Fungicide Prothioconazole and Its Major Chiral Metabolite Prothioconazole-Desthio in Food and Environmental Samples by Ultraperformance Liquid Chromatography-Tandem Mass Spectrometry. ResearchGate. [Link]

• Request PDF. (n.d.). Enantioselective Separation and Dissipation of Prothioconazole and Its Major Metabolite Prothioconazole-Desthio Enantiomers in Tomato, Cucumber, and Pepper. ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). Prothioconazole. PubChem Compound Summary. [Link]

• Health Canada Pest Management Regulatory Agency. (2007). Regulatory Note REG2007-03: Prothioconazole. publications.gc.ca. [Link]

• Wang, X., et al. (2024). Determination of chiral prothioconazole and its chiral metabolite in water, juice, tea, and vinegar using emulsive liquid-liquid microextraction combined with ultra-high performance liquid chromatography. Food Chemistry, 440, 138314. [Link]

• Richardson, A., et al. (2021). A multi-residue chiral liquid chromatography coupled with tandem mass spectrometry method for analysis of antifungal agents and their metabolites in aqueous environmental matrices. RSC Advances, 11(31), 19191-19200. [Link]

• Food and Agriculture Organization of the United Nations. (2008). Prothioconazole (232). JMPR Evaluation. [Link]

• Kim, D. (2024). Mobile Phase Additives: Enhancing Chromatographic Separations and Sensitivity. Journal of Chromatography & Separation Techniques, 15, 582. [Link]

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overcoming matrix effects in (S)-prothioconazole LC-MS/MS analysis

Welcome to the technical support resource for the LC-MS/MS analysis of (S)-prothioconazole and its primary metabolite, prothioconazole-desthio. This guide is designed for researchers, analytical scientists, and professionals in drug development and food safety who are working to develop and troubleshoot robust quantitative methods. Here, we move beyond simple protocols to explain the underlying scientific principles, helping you not only solve immediate issues but also build more resilient assays from the ground up.

Section 1: Frequently Asked Questions (FAQs) - The Fundamentals of Matrix Effects

This section addresses the foundational questions researchers face when encountering unexpected results in the LC-MS/MS analysis of (S)-prothioconazole.

Q1: What exactly is a "matrix effect" in the context of my prothioconazole analysis?

A: The "matrix" refers to all components in your sample apart from prothioconazole and its metabolites.[1] In LC-MS/MS, particularly with electrospray ionization (ESI), these co-eluting components from complex samples like wheat, soil, or plasma can interfere with the ionization process of your target analyte.[2][3] This interference, known as the matrix effect, can either decrease the analyte signal (ion suppression) or, less commonly, increase it (ion enhancement).[2][4] The result is a significant impact on the accuracy, precision, and sensitivity of your quantitative results.[2][4]

Q2: I'm seeing lower than expected signal for prothioconazole in my sample, but the solvent standard looks fine. Is this ion suppression?

A: It is highly likely. Ion suppression is the most common manifestation of matrix effects.[4][5] It occurs when matrix components compete with prothioconazole for charge in the ESI source, alter the droplet formation process, or neutralize the charged analyte ions.[1][3] This leads to a reduced number of prothioconazole ions reaching the mass spectrometer detector, resulting in a lower signal and potentially causing you to underestimate the concentration in your sample.[1]

Q3: How can I quantitatively measure the matrix effect in my specific sample type (e.g., cereal grain)?

A: The standard method is to calculate the Matrix Factor (MF) by comparing the peak response of an analyte in a post-extraction spiked matrix sample to its response in a neat solvent standard at the same concentration.[6][7]

The formula is: Matrix Factor (MF) = (Peak Area of Analyte in Spiked Extract) / (Peak Area of Analyte in Neat Solvent)

• An MF < 1 indicates ion suppression.

• An MF > 1 indicates ion enhancement.

• An MF = 1 indicates no matrix effect.

Regulatory guidelines, such as those from the EMA, suggest this should be tested with at least six different sources (lots) of your blank matrix to assess variability.[6]

Q4: What is prothioconazole-desthio, and why must I analyze it alongside the parent compound?

A: Prothioconazole-desthio is the major and most significant metabolite of prothioconazole.[8][9] In many biological and environmental systems, prothioconazole is rapidly converted to prothioconazole-desthio.[8][10] For regulatory purposes in both food safety and environmental monitoring, the residue definition often includes prothioconazole-desthio.[8] Therefore, a reliable analytical method must be able to accurately quantify both compounds simultaneously.

Section 2: Proactive Strategies & Method Development

The most effective way to deal with matrix effects is to minimize them from the outset during method development. This section provides detailed guidance on building a robust method for (S)-prothioconazole analysis.

Sample Preparation: Your First Line of Defense

The goal of sample preparation is to remove as many interfering matrix components as possible while efficiently extracting prothioconazole and prothioconazole-desthio.

Recommended Protocol: QuEChERS for Agricultural & Food Matrices

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is highly effective for matrices like wheat, soil, fruits, and vegetables.[10][11][12]

Step-by-Step QuEChERS Protocol:

• Homogenization: Weigh 10 g of your homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of a stable isotope-labeled internal standard (e.g., prothioconazole-d4) at this stage to compensate for analyte loss and matrix effects throughout the entire process.[5][13]

• Extraction: Add 10 mL of acetonitrile. Shake vigorously for 1 minute. The use of acetonitrile facilitates the precipitation of proteins and other macromolecules.

• Salting-Out: Add a QuEChERS salt packet (commonly containing MgSO₄ for water absorption and NaCl to control polarity). Shake vigorously for 1 minute. This step enhances the phase separation between the aqueous and organic layers.

• Centrifugation: Centrifuge at >3000 rcf for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup: Transfer a portion of the supernatant (acetonitrile layer) to a d-SPE tube. The sorbent choice is critical:

  • For general samples: Use a tube containing PSA (Primary Secondary Amine) to remove organic acids and sugars, and C18 to remove non-polar interferences like fats.

  • For pigmented samples (e.g., leafy greens): Add GCB (Graphitized Carbon Black) to remove pigments, but be cautious as it can retain planar molecules like some pesticides.

• Final Centrifugation & Dilution: Centrifuge the d-SPE tube, take the final extract, and dilute it with the initial mobile phase before injection. Dilution is a simple yet powerful way to reduce the concentration of matrix components entering the MS system.[14]

Chromatographic Separation: Isolating Analyte from Interference

Good chromatographic separation is essential. The goal is to ensure that matrix components elute at different retention times from prothioconazole and prothioconazole-desthio, preventing them from interfering with ionization at the source.

Key Parameters for a Reversed-Phase Method:

• Column: A C18 column is the standard choice for retaining the relatively non-polar prothioconazole and its desthio metabolite.[15]

• Mobile Phase: A gradient elution using water and acetonitrile (or methanol) with a small amount of acidifier like formic or acetic acid is common.[16] The acid helps to promote protonation of the analytes in positive ESI mode, leading to better sensitivity.

• Flow Rate & Gradient: Optimize the gradient to achieve sharp, symmetrical peaks and baseline separation between the analytes and any early-eluting matrix components.

Mass Spectrometry: Targeted and Sensitive Detection

Using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode provides the high selectivity and sensitivity needed for residue analysis.[8][16]

Analyte	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Ionization Mode
Prothioconazole	344	154	125	ESI+
Prothioconazole-desthio	312	70	125	ESI+
Table 1: Typical MRM transitions for prothioconazole and its primary metabolite. These values should be optimized on your specific instrument.[15]

Section 3: Troubleshooting Guide: A Reactive Approach

When you've already developed a method and are encountering problems, this guide provides a logical workflow to diagnose and solve the issue.

Problem 1: Low or Inconsistent Analyte Recovery

• Symptom: The peak area for your analyte is significantly lower in spiked matrix samples compared to solvent standards, even after accounting for extraction efficiency. The internal standard (IS) response may also be low or variable.

• Cause: This is a classic sign of severe ion suppression.[1] The co-eluting matrix is preventing your analyte and IS from being ionized efficiently.

Troubleshooting Workflow Diagram

Caption: A logical workflow for diagnosing and mitigating ion suppression.

Step-by-Step Solutions:

• Evaluate the Internal Standard (IS): The most crucial step is to use a stable isotope-labeled (SIL) internal standard, such as prothioconazole-d4.[5][13] A SIL IS co-elutes and behaves almost identically to the native analyte, experiencing the same degree of ion suppression.[5][13] If the ratio of the analyte to the SIL IS is consistent, it can effectively compensate for the matrix effect.[17]

• Dilute the Sample Extract: This is the simplest strategy.[14] Diluting your final extract with the mobile phase reduces the concentration of interfering matrix components being injected into the LC-MS system. Perform a dilution series (e.g., 1:5, 1:10, 1:20) to find the point where the matrix effect is minimized without compromising the sensitivity required to meet your limit of quantitation (LOQ).

• Improve Sample Cleanup: If dilution is insufficient, revisit your sample preparation.

  • Optimize d-SPE: Are you using the correct sorbents for your matrix? For fatty matrices like oilseed rape, a C18 sorbent is crucial.[11] For highly colored samples, GCB may be necessary.

  • Consider Solid Phase Extraction (SPE): For very complex matrices, a cartridge-based SPE cleanup can provide a more thorough separation of analytes from interferences than d-SPE.[15]

• Modify Chromatographic Conditions: Aim to separate the analyte peak from the region where ion suppression occurs. You can qualitatively identify these regions using a post-column infusion experiment.[2][14]

  • Adjust the gradient profile to better resolve the analyte.

  • Try a different column chemistry (e.g., a Biphenyl or PFP phase) that may offer different selectivity for matrix components.

• Use Matrix-Matched Calibration: This is a mandatory approach if you cannot eliminate the matrix effect.[13][17] Instead of preparing your calibration standards in a neat solvent, prepare them in a blank matrix extract that has gone through the entire sample preparation procedure.[14][17] This ensures that your standards and samples experience the same ionization conditions, leading to more accurate quantification. According to SANTE guidelines, this is a standard practice for pesticide residue analysis.[18][19][20]

Problem 2: Poor Peak Shape (Tailing, Fronting, or Splitting)

• Symptom: Your analyte peak is not symmetrical (Gaussian).

• Cause: This can be caused by matrix components affecting the chromatography. High concentrations of matrix can overload the column, or specific components can interact with the analyte or stationary phase. In some cases, matrix components can even alter the sample diluent, causing peak distortion upon injection.[1]

Solutions:

• Check for Column Overload: Dilute the sample extract. If the peak shape improves, you are likely overloading the analytical column with matrix components.

• Ensure Solvent Matching: Make sure your final sample extract is dissolved in a solvent that is weaker than or equal in strength to your initial mobile phase. Injecting in a much stronger solvent can cause severe peak distortion.

• Clean the Instrument: Matrix components can build up in the injection port, tubing, and at the head of the analytical column.[21] Follow a systematic cleaning procedure for your LC system.

By applying these foundational principles and systematic troubleshooting strategies, you can develop a robust, accurate, and reliable LC-MS/MS method for the analysis of (S)-prothioconazole and prothioconazole-desthio, ensuring the integrity and trustworthiness of your scientific data.

References

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• Jiao, Z., et al. (2021). Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables. Journal of Food Hygiene and Safety. [Link]

• Determining Matrix Effects in Complex Food Samples. (2020, August 24). Waters Corporation. [Link]

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• Wahab, M. F., & Wimalasena, S. (2017). Full article: Matrix Effects and Application of Matrix Effect Factor. Taylor & Francis. [Link]

• What are Matrix Effect in Liquid Chromatography Mass Spectrometry? NorthEast BioLab. [Link]

• The Impact of Matrix Effects on Mass Spectrometry Results. (2025, December 29). ResolveMass Laboratories Inc. [Link]

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• Prothioconazole 1523 - Template FAO/JMPR evaluations. (2013, October 1). FAO. [Link]

• New Isotopically Labeled Pesticide Residue Internal Standards From Restek. (2013, July 22). Restek Corp. [Link]

• Sun, C., et al. (2019). Degradation Dynamics and Residue Analysis of Prothioconazole and Its Metabolite Prothioconazole-Desthio in Wheat and Soil by QuEChERS-High Performance Liquid Chromatography-Tandem Mass Spectrometry. Food Science. [Link]

• Sun, C., et al. (2019). Degradation dynamics and residue analysis of prothioconazole and its metabolite prothioconazole-desthio in wheat and soil by QuEChERS-high performance liquid chromatography-tandem mass spectrometry. Food Science. [Link]

• Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Shimadzu. [Link]

• Quantitation of 764 Pesticide Residues in Tomato by LC/MS according to SANTE 11312/2021 Guidelines. Agilent. [Link]

• Liu, D., et al. (2017). Simultaneous Enantioselective Determination of the Chiral Fungicide Prothioconazole and Its Major Chiral Metabolite Prothioconazole-Desthio in Food and Environmental Samples by Ultraperformance Liquid Chromatography–Tandem Mass Spectrometry. Journal of Agricultural and Food Chemistry. [Link]

• Guidance SANTE 11312/2021 – Analytical quality control and method validation procedures for pesticide residues analysis in food and feed. (2022, January 1). Accredia. [Link]

• What is matrix effect and how is it quantified? (2026, March 2). SCIEX. [Link]

• C146-E230 Technical Report: Analysis of Pesticides in Food Matrix using QuEChERS by Triple Quadrupole GC/MS/MS and LC/MS/MS. Shimadzu. [Link]

• Ghaffari, M. R., & Afshar, M. G. (2021). Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review. Analyst. [Link]

• Overcoming Matrix Interference in LC-MS/MS. (2025, May 22). Separation Science. [Link]

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. [Link]

• Nucci, M. C., et al. (2021). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. Molecules. [Link]

• Application of QuEChERS Technique With UHPLC-Q-TOF Tandem Mass Spectrometry for High-Throughput Screening Multiple Pesticides in Food Matrixes. (2014, September 29). Agilent. [Link]

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• Carloni, E., et al. (2026, February 5). Fitness-for-Purpose Assessment of Methods for Glyphosate Determination in Food: Trade-Off Between Analytical Performance and Environmental Impact. Foods. [Link]

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• 21. Overcoming Matrix Interference in LC-MS/MS | Separation Science [sepscience.com]

Technical Support Center: Troubleshooting Low Yield in (S)-Prothioconazole Asymmetric Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks encountered during the enantioselective synthesis of (S)-prothioconazole. Synthesizing this bulky chiral triazole fungicide presents unique thermodynamic and steric challenges. This guide bypasses generic advice, focusing instead on the mechanistic causality behind yield drops—specifically during chemoenzymatic kinetic resolution, triazole coupling, and regioselective thionation—ensuring your protocols function as self-validating systems.

Mechanistic Workflow & Yield Drop Diagnostics

To effectively troubleshoot, we must first map the target synthesis route. The most scalable and atom-economical approach for (S)-prothioconazole involves the chemoenzymatic asymmetric synthesis of a chiral epoxide precursor, followed by triazole ring-opening and regioselective thionation.

Fig 1. Chemoenzymatic asymmetric synthesis workflow for (S)-prothioconazole highlighting yield drops.

Troubleshooting Guides & FAQs

Q1: Why is the enantiomeric excess (ee%) of the (S)-epoxide intermediate stalling below 85% during Epoxide Hydrolase (EH) kinetic resolution, accompanied by poor space-time yields?

Causality & Expert Insight: Kinetic resolution relies on the differential hydrolysis rate of the (R)- and (S)-epoxides. If the reaction temperature is too high (e.g., >35 °C), the activation energy difference between the two enantiomeric transition states becomes negligible. 1, but for bulky triazole precursors, elevated temperatures severely decrease the enantiomeric ratio (E-value) and specific activity[1]. Resolution: Lower the reaction temperature to 20–30 °C. While this reduces the raw catalytic rate, it significantly increases the E-value. To compensate for the slower kinetics and the poor aqueous solubility of the bulky 2,2-disubstituted oxirane, introduce a biocompatible co-solvent (e.g., 5% v/v DMSO). This self-validating adjustment will push the ee% above 92% within 3 hours[1].

Q2: During the triazole coupling step, why is the yield of (S)-prothioconazole-desthio unexpectedly low (<50%), with significant unreacted epoxide remaining?

Causality & Expert Insight: The 2-(1-chlorocyclopropyl)-2-(2-chlorobenzyl)oxirane intermediate is highly sterically hindered. Standard base-catalyzed ring opening (e.g., K₂CO₃ in DMF) fails to provide a sufficient nucleophilic attack trajectory for the 1,2,4-triazole. 1[1]. Resolution: Switch to a stronger base and a more polar aprotic solvent system. Utilizing KOH in N-methylpyrrolidone (NMP) at elevated temperatures (105 °C) enhances the nucleophilicity of the triazolide anion, affording the coupled product in >72% isolated yield while strictly retaining the >99% ee[1]. Ensure strictly anhydrous conditions to prevent competitive hydrolysis of the epoxide into a diol.

Q3: The final thionation step of (S)-prothioconazole-desthio yields significant amounts of degradation by-products and dimerized impurities. How can this be mitigated?

Causality & Expert Insight: Thionation requires regioselective deprotonation of the triazole ring using a strong base like n-butyllithium (n-BuLi), followed by the addition of elemental sulfur (S₈). If the temperature spikes during n-BuLi addition, localized concentration gradients lead to severe side reactions.2[2]. Resolution: Maintain strict cryogenic conditions (-78 °C) during the n-BuLi addition. 3[3]. Use highly dried, finely powdered sulfur and allow the mixture to warm to room temperature slowly to ensure complete conversion without dimerization.

Quantitative Data & Optimization

The following table summarizes the optimized parameters required to bypass the yield drops identified in the workflow diagram.

Reaction Step	Critical Parameter	Sub-optimal Condition	Optimized Condition	Target Yield (%)	Enantiomeric Excess (ee %)
EH Kinetic Resolution	Temperature / Solvent	35 °C, Aqueous buffer	30 °C, Buffer + 5% DMSO	45% (Max theoretical 50%)	> 92.8%
Triazole Coupling	Base / Solvent	K₂CO₃ / DMF, 80 °C	KOH / NMP, 105 °C	> 72.2%	> 99.0% (Retention)
Thionation	Lithiation Temperature	0 °C to 25 °C	-78 °C (Cryogenic)	> 85.0%	> 99.0% (Retention)

Standardized Experimental Protocols

Protocol A: Chemoenzymatic Kinetic Resolution of Racemic Epoxide

This protocol utilizes Epoxide Hydrolase to selectively hydrolyze the (R)-enantiomer, leaving the desired (S)-epoxide intact.

• Preparation: Suspend recombinant E. coli wet cells expressing Epoxide Hydrolase (e.g., Rhodotorula paludigensis EH) in 100 mL of phosphate buffer (100 mM, pH 7.5).

• Substrate Addition: Dissolve 1.0 g of racemic 2-(1-chlorocyclopropyl)-2-(2-chlorobenzyl)oxirane in 5 mL of DMSO. Add this dropwise to the cell suspension to prevent substrate precipitation.

• Incubation: Incubate the reaction mixture at strictly 30 °C with continuous orbital agitation (200 rpm) for 3 hours[1].

• In-Process Control: Monitor the ee% of the remaining (S)-epoxide via chiral Normal-Phase HPLC (NP-HPLC).

• Termination & Extraction: Once the ee% exceeds 95%, terminate the reaction by extracting the aqueous phase three times with equal volumes of ethyl acetate. Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure to isolate the highly pure (S)-epoxide.

Protocol B: Regioselective Thionation of (S)-Prothioconazole-desthio

This step installs the crucial thione group while avoiding dimerization and desulfurization.

• System Purge: Flame-dry a Schlenk flask and purge with ultra-pure Argon for 15 minutes.

• Dissolution: Dissolve 10 mmol of (S)-prothioconazole-desthio in 50 mL of strictly anhydrous tetrahydrofuran (THF).

• Cryogenic Lithiation: Cool the reaction vessel to -78 °C using a dry ice/acetone bath. Dropwise add 11 mmol of n-butyllithium (2.5 M in hexanes) over 30 minutes. Critical: Ensure the internal temperature does not exceed -70 °C[2]. Stir at -78 °C for 1 hour.

• Sulfur Addition: Add 12 mmol of highly dried, finely powdered elemental sulfur (S₈) in a single portion under a heavy Argon counter-flow.

• Maturation: Gradually remove the cooling bath and allow the reaction mixture to warm to room temperature over 4 hours.

• Workup: Quench the reaction with 20 mL of saturated aqueous NH₄Cl. Extract with dichloromethane (3 x 30 mL), wash with brine, dry over MgSO₄, and purify via recrystallization to obtain the pure (S)-prothioconazole target.

References

• Chemoenzymatic Asymmetric Synthesis of Chiral Triazole Fungicide (R)-Tebuconazole in High Optical Purity Mediated by an Epoxide Hydrolase from Rhodotorula paludigensis. Journal of Agricultural and Food Chemistry - ACS Publications. 1

• Synthesis method and intermediate for prothioconazole and enantiomer thereof. WO2018010539A1 - Google Patents. 3

• Analysis of by-products formation in the synthetic processes of prothioconazole. 农药学学报 (Chinese Journal of Pesticide Science). 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Analysis of by-products formation in the synthetic processes of prothioconazole [nyxxb.cn]
• 3. WO2018010539A1 - Synthesis method and intermediate for prothioconazole and enantiomer thereof - Google Patents [patents.google.com]

reducing degradation of (S)-prothioconazole during sample extraction

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical challenges of preserving the structural and enantiomeric integrity of (S)-prothioconazole during sample extraction.

Prothioconazole is notoriously unstable ex vivo. Its sensitive triazolinthione group is highly susceptible to oxidative desulfurization, thermal degradation, and photodegradation, rapidly converting it into its primary artifact, prothioconazole-desthio. Below is our comprehensive troubleshooting guide, mechanistic breakdowns, and a validated, self-correcting extraction methodology.

Core Mechanisms of Degradation

Fig 1. Primary degradation pathways of (S)-prothioconazole during sample extraction.

Q1: Why is my (S)-prothioconazole converting to prothioconazole-desthio during standard QuEChERS extraction?

Causality: Standard QuEChERS protocols are typically performed at room temperature under ambient light. Prothioconazole contains a highly reactive thione (C=S) group. During extraction, exposure to ambient temperatures and dissolved oxygen triggers rapid oxidative desulfurization. Studies have demonstrated that the extraction and purification of prothioconazole at room temperature lead to severe degradation, necessitating 1 throughout the operation[1]. Furthermore, the molecule is highly photosensitive; the2[2].

Q2: How do I prevent oxidative degradation during the solvent extraction phase?

Causality: Temperature control alone is insufficient to halt oxidation in complex matrices. You must introduce a competing reducing agent to protect the triazolinthione ring. Modify your extraction solvent by adding cysteine-hydrochloride . Cysteine acts as a sacrificial antioxidant; its thiol group is preferentially oxidized, thereby preventing the conversion of prothioconazole to its desthio metabolite. This specific stabilization technique is3 for prothioconazole[3].

Q3: My Enantiomer Fraction (EF) is shifting during dSPE cleanup. What is causing this stereoselective loss?

Causality: This is a classic matrix-sorbent interaction issue. If you are using Primary Secondary Amine (PSA) in your dispersive solid-phase extraction (dSPE), you are inadvertently raising the pH of your micro-environment. Prothioconazole is highly sensitive to alkaline conditions, which catalyzes the degradation of the triazolinthione ring and can cause preferential degradation of the (S)-enantiomer. Environmental studies confirm that 4[4]. To maintain the exact enantiomeric fraction (EF) of (S)-prothioconazole, eliminate PSA and use C18 sorbent exclusively . C18 provides effective lipid cleanup without altering the pH.

Quantitative Benchmarks for Extraction Conditions

Summarizing the causality into actionable data, the following table outlines the quantitative impact of various extraction parameters on the stability of (S)-prothioconazole.

Extraction Parameter	Condition	Impact on (S)-Prothioconazole	Recommended Mitigation
Temperature	Room Temp (25°C)	>20% loss to desthio artifact	Perform all steps in a 4°C cold room
Light Exposure	UV/Ambient Light	Rapid degradation (t1/2 = 21.66 min)	Use amber glassware exclusively
Solvent Additives	None (Standard ACN)	Oxidative desulfurization	Add 0.5 M Cysteine-HCl to solvent
dSPE Sorbent	PSA (Basic)	Base-catalyzed EF shift	Replace PSA with C18 sorbent

Enantioselective Cold-QuEChERS Protocol

To guarantee scientific integrity, the following protocol is designed as a self-validating system . Every step includes built-in physical or chemical safeguards to prevent the formation of prothioconazole-desthio.

Fig 2. Optimized Cold-QuEChERS workflow for preserving (S)-prothioconazole integrity.

Phase 1: Cryogenic Sample Preparation

• Flash-freeze the biological/environmental sample using liquid nitrogen (-196 °C).

• Homogenize the sample using a cryomill. Causality: Mechanical shearing at room temperature generates localized heat, instantly degrading the thione group before extraction even begins.

Phase 2: Antioxidant-Fortified Cold Extraction 3. Weigh 10.0 g of the homogenized sample into a pre-chilled 50 mL amber centrifuge tube. 4. Add 10 mL of pre-chilled (4 °C) Acetonitrile containing 0.1% Formic Acid. 5. Add 5 mL of an aqueous Cysteine-Hydrochloride solution (0.5 M, chilled) to act as a sacrificial antioxidant. 6. Vortex vigorously for 1 minute.

Phase 3: pH-Controlled Partitioning 7. Add pre-chilled QuEChERS extraction salts (4 g anhydrous MgSO4 and 1 g NaCl). Critical: Do not use buffered extraction salts (like sodium acetate or citrate) as they can locally alter the pH and trigger enantiomeric shifts. 8. Shake immediately for 1 minute to prevent agglomeration, then centrifuge at 4000 rpm for 5 minutes at 4 °C.

Phase 4: Non-Alkaline dSPE Cleanup 9. Transfer 1 mL of the upper acetonitrile layer to a pre-chilled 2 mL amber dSPE tube containing 150 mg anhydrous MgSO4 and 50 mg C18 sorbent. Critical: Omit PSA entirely. 10. Vortex for 30 seconds and centrifuge at 10,000 rpm for 3 minutes at 4 °C.

Phase 5: System Validation & Analysis 11. Artifact Monitoring (Self-Validation): Alongside your samples, run a parallel spiked blank (matrix-free water) fortified with intact (S)-prothioconazole. 12. Transfer the supernatant to an amber autosampler vial. Maintain the LC-MS/MS autosampler tray at 4 °C. 13. Analyze using a validated chiral stationary phase. If prothioconazole-desthio is detected in your matrix-free spiked blank, your extraction environment (temperature/light/oxidation) has been compromised, invalidating the batch.

References

• 1.4. Insights into the Fungicide Prothioconazole and Its Metabolite in Wheat: Residue Behavior and Risk Assessment - MDPI.
• 1.5.
• 1.9.
• 1.12.

Sources

• 1. Insights into the Fungicide Prothioconazole and Its Metabolite in Wheat: Residue Behavior and Risk Assessment [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. fao.org [fao.org]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Chiral Divergence in Triazole Fungicides: A Comparative Efficacy Guide of (S)- vs. (R)-Prothioconazole

Executive Summary

Prothioconazole (PTC) is a highly effective, broad-spectrum demethylation inhibitor (DMI) fungicide widely deployed in global agricultural and research settings to combat fungal pathogens[1]. Commercially synthesized and applied as a racemate, PTC contains an asymmetric carbon center, yielding two distinct enantiomers: (R)-(-)-prothioconazole and (S)-(+)-prothioconazole[2].

In modern agrochemical and drug development, understanding the enantioselective behavior of chiral compounds is critical. This guide provides a rigorous comparative analysis of the fungicidal efficacy, mechanistic action, and ecotoxicity of (R)-PTC versus (S)-PTC. By isolating these enantiomers, we reveal a profound divergence: the (R)-enantiomer drives the vast majority of the fungicidal activity, while the (S)-enantiomer contributes disproportionately to off-target environmental toxicity.

Mechanistic Causality: Why Chirality Dictates Efficacy

The primary mode of action for prothioconazole is the targeted inhibition of the cytochrome P450 enzyme 14α-demethylase (CYP51)[1]. This enzyme is a critical catalyst in the biosynthesis of ergosterol, a sterol essential for maintaining the fluidity, permeability, and structural integrity of fungal cell membranes.

The stark difference in fungicidal activity between the two enantiomers is governed by spatial stereochemistry. The three-dimensional orientation of (R)-PTC allows for an optimal steric fit within the binding pocket of the fungal CYP51 enzyme, facilitating a strong coordinate bond with the heme iron at the active site. Conversely, the spatial arrangement of (S)-PTC introduces significant steric hindrance, drastically reducing its binding affinity and rendering it a weak inhibitor.

Fig 1. Stereoselective inhibition of fungal CYP51 by prothioconazole enantiomers.

Comparative Fungicidal Efficacy: Quantitative Analysis

Experimental in vitro data consistently demonstrate that the fungicidal activity of the prothioconazole racemate is almost exclusively driven by the (R)-enantiomer. Against a broad spectrum of target pathogens—including wheat phytoalexin, rice blast fungus, and various Fusarium species—(R)-PTC exhibits exponentially higher potency than (S)-PTC[3].

Table 1: Comparative In Vitro Fungicidal Efficacy (EC₅₀)

Target Pathogen	(R)-Prothioconazole	(S)-Prothioconazole	Efficacy Ratio (R vs S)	Reference
Fusarium oxysporum TR4	0.78 µg/mL	25.31 µg/mL	~32.4x more active	[4]
Fusarium graminearum	Highly Active	Weakly Active	9.12–17.73x more active	[5]
Broad Target Pathogens *	Highly Active	Weakly Active	85–2768x more active	[3]

*Includes wheat phytoalexin, rice blast fungus, Exserohilum turcicum, Alternaria triticina, and Fusarium avenaceum.

Field-Proven Insights: While (R)-PTC is highly effective at halting mycelial growth, researchers must monitor secondary metabolite responses. Exposure to prothioconazole enantiomers, particularly (R)-PTC, has been shown to induce F. graminearum to upregulate the biosynthesis of the mycotoxin deoxynivalenol (DON) under specific environmental conditions (e.g., 0.99 water activity at 30°C)[5]. This necessitates a holistic approach to disease management beyond mere growth inhibition.

Experimental Methodology: Stereoselective Fungicidal Assay

To objectively evaluate the enantioselective efficacy of chiral fungicides, a self-validating in vitro mycelial growth inhibition assay must be employed. The following protocol isolates the variable of chirality while controlling for solvent-induced artifacts.

Fig 2. Self-validating workflow for assessing enantioselective fungicidal efficacy.

Step-by-Step Protocol:

• Enantiomer Preparation & Verification: Obtain enantiopure (R)-PTC and (S)-PTC (>99% enantiomeric excess) via chiral high-performance liquid chromatography (HPLC). Dissolve each enantiomer in analytical-grade acetone or DMSO to create concentrated stock solutions.

• Media Amendment (The Self-Validating Control): Prepare standard Potato Dextrose Agar (PDA). Autoclave and cool to 50°C. Amend the PDA with the enantiomer stocks to achieve final concentrations ranging from 0.1 to 50 µg/mL. Crucially , prepare a solvent-only control plate (PDA + acetone/DMSO) to validate that any observed growth inhibition is strictly due to the active ingredient, not the solvent vehicle.

• Inoculation: Excise 5 mm mycelial plugs from the active growing edge of a 3-day-old fungal culture. Place one plug face-down in the exact center of each amended and control plate.

• Incubation & Measurement: Incubate the plates in darkness at 25°C for 5–7 days. Measure the colony diameter in two perpendicular directions using digital calipers.

• Data Synthesis: Calculate the inhibition rate (%) using the formula: [(Control Diameter - Treatment Diameter) / (Control Diameter - Plug Diameter)] × 100. Generate dose-response curves using statistical software to determine the EC₅₀ values.

The Ecotoxicity Trade-Off: Environmental Fate

While (R)-PTC is the superior fungicide, the enantiomers exhibit divergent toxicity profiles across non-target aquatic organisms, complicating the environmental risk assessment of the racemate.

Table 2: Ecotoxicity Profile across Aquatic Indicator Species

Organism	(R)-Prothioconazole	(S)-Prothioconazole	Racemate	Primary Toxicity Driver	Reference
Scenedesmus obliquus (72h EC₅₀)	16.53 mg/L	7.85 mg/L	8.15 mg/L	(S)-enantiomer	[2],[6]
Lemna minor (7d LC₅₀)	Lower Toxicity	Higher Toxicity	Moderate	(S)-enantiomer	[7]
Daphnia magna (EC₅₀)	2.65 mg/L	5.91 mg/L	N/A	(R)-enantiomer	[3],[8]

Analysis: The (S)-enantiomer demonstrates significantly higher acute toxicity to aquatic green algae (Scenedesmus obliquus and Chlorella pyrenoidosa) and aquatic plants (Lemna minor)[2],[6],[7]. In S. obliquus, (S)-PTC induces severe oxidative stress, inhibiting catalase activity and elevating malondialdehyde (MDA) levels, which directly leads to cell membrane damage[2]. Conversely, (R)-PTC is approximately 2.2 times more toxic to the aquatic invertebrate Daphnia magna than (S)-PTC[3],[8].

Conclusion

The racemic application of prothioconazole masks a profound chiral divergence. (R)-prothioconazole acts as the primary fungicidal agent due to its high-affinity CYP51 inhibition, while (S)-prothioconazole contributes disproportionately to aquatic phytotoxicity. For drug development professionals and agrochemical regulators, these insights underscore the potential value of developing enantiopure (R)-PTC formulations to maximize agricultural yield while mitigating specific ecological risks.

References

*[2] Title: Enantioselective Toxic Effects of Prothioconazole toward Scenedesmus obliquus - PubMed Source: National Institutes of Health (NIH) URL: [Link]

*[6] Title: Enantioselective Toxic Effects of Prothioconazole toward Scenedesmus obliquus - PMC Source: National Institutes of Health (NIH) / PMC URL: [Link]

*[7] Title: Aquatic Ecological Risk Evaluation of Chiral Triazole Fungicide Prothioconazole and Its Metabolite Prothioconazole-Desthio on Lemna minor Source: MDPI URL: [Link]

*[3] Title: The biological activities of prothioconazole enantiomers and their toxicity assessment on aquatic organisms Source: ResearchGate URL: [Link]

*[4] Title: Mechanistic Insights into Stereospecific Antifungal Activity of Chiral Fungicide Prothioconazole against Fusarium oxysporum F. sp. cubense Source: National Institutes of Health (NIH) / PMC URL: [Link]

*[5] Title: Enantioselective effect of chiral fungicide prothioconazole on Fusarium graminearum: Fungicidal activity and DON biosynthesis Source: National Institutes of Health (NIH) / PubMed URL: [Link]

*[8] Title: Enantioselective Metabolism of Chiral Fungicide Prothioconazole by Mycobacterium sp. Y-3 and Its Bioaugmentation Source: ACS Publications URL: [Link]

Sources

• 1. Prothioconazole | 178928-70-6 | Benchchem [benchchem.com]
• 2. Enantioselective Toxic Effects of Prothioconazole toward Scenedesmus obliquus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Mechanistic Insights into Stereospecific Antifungal Activity of Chiral Fungicide Prothioconazole against Fusarium oxysporum F. sp. cubense - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enantioselective effect of chiral fungicide prothioconazole on Fusarium graminearum: Fungicidal activity and DON biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Enantioselective Toxic Effects of Prothioconazole toward Scenedesmus obliquus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Aquatic Ecological Risk Evaluation of Chiral Triazole Fungicide Prothioconazole and Its Metabolite Prothioconazole-Desthio on Lemna minor [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]

Comprehensive Validation Guide for Enantioselective Analysis of (S)-Prothioconazole Trace Residues

As global agricultural and pharmaceutical regulations increasingly demand stereospecific safety data, the enantioselective analysis of chiral fungicides has transitioned from a niche research interest to a critical compliance requirement. Prothioconazole is a highly effective broad-spectrum triazole fungicide, but its asymmetric carbon yields two enantiomers—(R)- and (S)-prothioconazole—which exhibit divergent environmental persistence, bioactivity, and toxicity profiles.

This guide provides a rigorous, objective comparison of analytical methodologies for the trace quantification of (S)-prothioconazole. Designed for analytical chemists and drug development professionals, this document synthesizes field-proven Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) protocols, explores the causality behind critical experimental parameters, and establishes a self-validating framework for ensuring scientific integrity.

The Chiral Imperative: Mechanistic Grounding of Stereoselective Degradation

Before optimizing an analytical method, one must understand the environmental and biological behavior of the target analyte. Prothioconazole undergoes highly environment-dependent stereoselective degradation.

In soil environments under field conditions, (R)-prothioconazole degrades preferentially, resulting in an enantiomeric fraction (EF) that shifts from 0.50 to 0.37[1]. Consequently, the (S)-prothioconazole enantiomer exhibits a longer half-life (0.60 days vs. 0.48 days for the R-enantiomer) and accumulates at concentrations nearly 1.72 times higher than its counterpart[2]. Conversely, during food processing (such as flour fermentation with yeast), the dynamic inverts: (S)-prothioconazole degrades preferentially under yeast stress, yielding EF values between 0.51 and 0.55[3].

This bidirectional stereoselectivity mandates an analytical method capable of baseline chiral resolution and ultra-high sensitivity to accurately track the pharmacokinetic and environmental fate of the (S)-enantiomer.

Fig 1. Environment-dependent stereoselective degradation pathways of prothioconazole.

Comparative Analysis of Chiral Separation Platforms

The core challenge in (S)-prothioconazole analysis is achieving baseline resolution ( Rs​>1.5 ) without sacrificing ionization efficiency in the MS/MS source. Cellulose-based Chiral Stationary Phases (CSPs) are the industry standard, but performance varies significantly based on column chemistry and mobile phase composition.

A critical parameter is the organic modifier ratio. For instance, on a Lux Cellulose-3 column, increasing the acetonitrile (ACN) proportion from 35% to 55% causes the resolution ( Rs​ ) of prothioconazole enantiomers to plummet from 2.68 to 1.28, resulting in peak overlap[2]. The causality: Higher concentrations of organic modifiers disrupt the essential hydrogen-bonding and dipole-dipole interactions between the cellulose tris(4-methylbenzoate) stationary phase and the chiral center of prothioconazole.

However, newer reverse-phase optimized columns like the CHIRALCEL OJ-3R can maintain baseline resolution even at 55% ACN[3], which is highly advantageous for enhancing desolvation and ionization efficiency in the mass spectrometer.

Table 1: Performance Comparison of Chiral Stationary Phases

Parameter	Lux Cellulose-3 Platform[2]	CHIRALCEL OJ-3R Platform[3]
Chiral Selector	Cellulose tris(4-methylbenzoate)	Cellulose tris(4-methylbenzoate) (RP optimized)
Optimal Mobile Phase	Water / Acetonitrile (< 50% ACN)	0.1% Formic Acid / Acetonitrile (45:55 v/v)
Resolution ( Rs​ )	2.68 (at 35% ACN)	Baseline resolution achieved at 55% ACN
Elution Order	R-(-)-PTC → S-(+)-PTC	R-PTC → S-PTC
Validated Matrices	Soil, Environmental, Agricultural	Flour, Dough, Yeast
Ionization Mode	ESI Negative (m/z 342.2)	ESI Positive / Negative

Self-Validating Experimental Protocol: QuEChERS coupled with UPLC-MS/MS

To ensure trustworthiness and reproducibility, the following protocol integrates a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction with UPLC-MS/MS. This method acts as a self-validating system by incorporating matrix-matched calibrations to dynamically correct for ion suppression.

Step-by-Step Methodology

Phase 1: Extraction and Partitioning

• Sample Homogenization: Weigh exactly 5.0 g of the homogenized sample (e.g., soil or flour) into a 50 mL PTFE centrifuge tube.

• Solvent Addition: Add 10.0 mL of LC-MS grade Acetonitrile. Causality: Acetonitrile acts as a universal extractant that efficiently precipitates matrix proteins while solubilizing the moderately polar prothioconazole.

• Salting-Out: Add 4.0 g of anhydrous MgSO4​ and 1.0 g of NaCl . Vortex vigorously for 1 minute, then centrifuge at 4000 rpm for 5 minutes. Causality: The MgSO4​ drives an exothermic dehydration of the sample, while NaCl induces a salting-out effect, thermodynamically forcing the target analytes into the upper organic acetonitrile layer.

Phase 2: Dispersive Solid Phase Extraction (dSPE) Cleanup 4. Matrix Cleanup: Transfer 1.5 mL of the upper acetonitrile supernatant into a 2 mL microcentrifuge tube pre-loaded with 150 mg anhydrous MgSO4​ , 50 mg PSA (Primary Secondary Amine), and 50 mg C18 sorbent. 5. Purification: Vortex for 30 seconds and centrifuge at 10,000 rpm for 3 minutes. Causality: PSA removes organic acids, polar pigments, and sugars. C18 removes non-polar interfering lipids. This specific sorbent ratio minimizes matrix-induced ion suppression during MS/MS detection.

Phase 3: UPLC-MS/MS Enantioselective Quantification 6. Chromatography: Inject 2 μL of the filtered extract onto the chosen chiral column (e.g., CHIRALCEL OJ-3R, 4.6 mm × 150 mm, 3 μm). Maintain the column compartment at 40 °C. 7. Mass Spectrometry: Operate the triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

• Prothioconazole Detection: Use ESI Negative mode extracting the deprotonated molecular ion [M−H]− at m/z 342.2[1]. Causality: Prothioconazole possesses an acidic thione/thiol tautomeric group that readily loses a proton, making negative ESI exponentially more sensitive than positive mode.

• Metabolite Detection: For the prothioconazole-desthio metabolite, use ESI Positive mode extracting [M+H]+ at m/z 312.2[1].

Fig 2. Self-validating QuEChERS and UPLC-MS/MS workflow for prothioconazole trace analysis.

Validation Metrics and Data Presentation

A robust analytical method must prove its reliability through strict validation metrics. The data below synthesizes the validation results of the aforementioned methodologies across different matrices, confirming their suitability for regulatory trace residue analysis.

Table 2: Validation Metrics for (S)-Prothioconazole Trace Quantification

Validation Metric	Soil / Environmental Matrices[1]	Flour / Processed Food Matrices[3]
Linearity Range	Validated for trace levels	10 – 250 μg/kg
Coefficient of Determination ( R2 )	> 0.92	> 0.9943
Mean Recovery (S-Prothioconazole)	71.8% – 96.4%	86.3% – 115.9%
Intraday Precision (RSD)	0.3% – 11.9%	0.9% – 9.8%
Interday Precision (RSD)	1.5% – 10.6%	< 10.0%

Interpretation of Metrics: The recovery rates (falling well within the acceptable 70-120% regulatory window) and the low Relative Standard Deviations (RSD < 12%) validate the extraction efficiency of the modified QuEChERS method. The high R2 values ensure that the matrix-matched calibration curves effectively neutralize the ion suppression typically caused by complex agricultural and food matrices.

Conclusion

The accurate trace quantification of (S)-prothioconazole requires a delicate balance between chromatographic resolution and mass spectrometric sensitivity. While traditional cellulose columns like Lux Cellulose-3 offer excellent chiral recognition at lower organic modifier ratios, newer iterations like the CHIRALCEL OJ-3R allow for higher acetonitrile concentrations, thereby improving ESI desolvation without sacrificing baseline resolution. By coupling these advanced stationary phases with a rigorous, self-validating QuEChERS extraction protocol, analytical scientists can reliably monitor the stereoselective fate of prothioconazole across diverse environmental and biological matrices.

References

• Simultaneous Enantioselective Determination of the Chiral Fungicide Prothioconazole and Its Major Chiral Metabolite Prothioconazole-Desthio in Food and Environmental Samples by Ultraperformance Liquid Chromatography–Tandem Mass Spectrometry - ACS Publications -[Link]

• Simultaneous Enantioselective Determination of the Chiral Fungicide Prothioconazole and Its Major Chiral Metabolite Prothioconazole-Desthio in Food and Environmental Samples by Ultraperformance Liquid Chromatography–Tandem Mass Spectrometry (Mobile Phase Optimization) - ACS Publications -[Link]

• Residue Behavior of Chiral Fungicide Prothioconazole and Its Major Chiral Metabolite in Flour Product Processing - Journal of Agricultural and Food Chemistry - ACS Publications -[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Comparative Acute Toxicity Guide: (S)-Prothioconazole vs. Racemic Prothioconazole

Target Audience: Researchers, Toxicologists, and Agrochemical/Drug Development Professionals Focus: Enantioselective Ecotoxicity, Metabolic Toxification, and Chiral Risk Assessment

Executive Summary: The Chiral Dilemma

Prothioconazole (PTC) is a highly effective, broad-spectrum demethylation inhibitor (DMI) fungicide[1]. Commercially, it is synthesized and applied as a racemate—an equimolar mixture of (R)-(-)-PTC and (S)-(+)-PTC[2]. However, recent toxicological advancements reveal a profound stereoselective divergence. While the (R)-enantiomer is predominantly responsible for the compound's targeted bioactivity (exhibiting 85 to 2768 times higher efficacy against target pathogens), the (S)-enantiomer disproportionately drives acute toxicity in non-target aquatic organisms[3].

For development professionals, comparing the acute toxicity of (S)-PTC against the racemic baseline is critical for evaluating "chiral switch" strategies—purifying the active enantiomer to maintain efficacy while eliminating the environmental burden of the toxic enantiomer.

Mechanistic Causality: Why is (S)-Prothioconazole More Toxic?

The heightened acute toxicity of (S)-PTC compared to racemic PTC is not merely a function of direct receptor binding affinity, but rather a result of stereospecific toxicokinetics [2].

• Preferential Metabolic Toxification: When aquatic microalgae (e.g., Scenedesmus obliquus) or plants are exposed to PTC, the (S)-enantiomer is more rapidly absorbed and enzymatically desulfurated into (S)-prothioconazole-desthio (PTD)[4]. PTD is a highly persistent metabolite that exhibits up to 3.5-fold higher toxicity than the parent compound[4].

• Oxidative Stress Cascade: The rapid intracellular accumulation of (S)-PTD severely inhibits antioxidant enzymes such as catalase (CAT) and esterase[5]. This inhibition causes a lethal surge in Reactive Oxygen Species (ROS).

• Membrane Disruption: Elevated ROS triggers rampant lipid peroxidation, objectively quantifiable via elevated Malondialdehyde (MDA) levels. This cascade culminates in severe cell membrane damage, morphological disruption, and apoptosis, following the severity order of S-(+)-PTC ≈ Rac-PTC > R-(-)-PTC[5].

Quantitative Ecotoxicity Comparison

The following table synthesizes the acute toxicity endpoints (EC50/LC50) across standard aquatic model organisms. The data clearly demonstrates that the presence of (S)-PTC in the racemate drags the overall toxicity profile downward (making it more toxic) for most photosynthetic organisms[2][4].

Model Organism	Toxicity Endpoint	Racemic Prothioconazole	(S)-(+)-Prothioconazole	(R)-(-)-Prothioconazole	Toxicity Trend
Scenedesmus obliquus (Green Algae)	72h-EC50	8.15 mg/L	7.85 mg/L	16.53 mg/L	S > Rac > R
Chlorella pyrenoidosa (Green Algae)	48h-EC50	12.21 mg/L	9.64 mg/L	89.40 mg/L	S > Rac > R
Lemna minor (Duckweed)	7d-LC50	~2.57 mg/L	0.76 mg/L	> 5.63 mg/L	S > Rac > R
Daphnia magna (Water Flea)	48h-EC50	2.82 mg/L	Lower Toxicity	Higher Toxicity	R > Rac > S*

*Note on Species Specificity: While (S)-PTC is the primary toxicant for photosynthetic organisms, (R)-PTC exhibits approximately 2.2-fold higher toxicity to the crustacean Daphnia magna[3]. This highlights the necessity of multi-trophic risk assessments in chiral drug development.

Systems-Level Visualization: Toxification Pathway

The following diagram maps the logical relationship between enantiomer exposure, metabolic conversion, and the resulting cellular damage cascade.

Stereoselective toxification pathway of Prothioconazole and (S)-PTC's role in cellular damage.

Self-Validating Experimental Protocol: Acute Algal Toxicity Assay

To objectively compare the toxicity of (S)-PTC and Rac-PTC, researchers must employ a self-validating system that prevents abiotic degradation from confounding the biological endpoints. The following protocol adapts the OECD 201 standard with integrated toxicokinetic tracking.

Phase 1: Chiral Resolution & Purity Validation

• Action: Separate Rac-PTC using Supercritical Fluid Chromatography (SFC) on a Chiralcel OD-3 column[6].

• Causality for Choice: Commercially available enantiomers often suffer from chiral inversion or low enantiomeric excess (ee). SFC ensures >99% ee.

• Validation Check: Confirm purity via LC-MS/MS prior to dosing. If ee < 99%, re-purify to prevent the highly active (R)-enantiomer from skewing the (S)-toxicity data.

Phase 2: Cultivation & Exposure (OECD 201)

• Action: Inoculate Scenedesmus obliquus in BG-11 medium at an initial density of 1×104 cells/mL. Expose cultures to a concentration gradient (1 to 10 mg/L) of Rac-PTC and (S)-PTC[5].

• Internal Controls:

  • Negative/Solvent Control: 0.1% DMSO (rules out vehicle toxicity).

  • Positive Control: Potassium dichromate (validates the biological sensitivity of the specific algal batch).

Phase 3: Dual-Endpoint Measurement (Biological & Chemical)

• Biological Action: Measure optical density (OD 685 nm) every 24 hours for 72 hours to calculate the growth inhibition rate and EC50[2]. Extract cells at 72h to quantify MDA levels (lipid peroxidation marker) and CAT activity.

• Chemical Action (The Self-Validating Step): Sample the culture medium at 0, 24, 48, and 72 hours. Analyze via UPLC-MS/MS to quantify the depletion of (S)-PTC and the formation of (S)-PTD[7].

• Causality for Choice: Relying solely on biological endpoints assumes the parent compound is the toxicant. By tracking the chemical conversion to PTD in real-time, you validate that the observed MDA elevation is mechanistically driven by the desthio-metabolite, definitively linking the chemical fate to the biological effect.

Strategic Implications for Development

The comparative data overwhelmingly indicates that racemic prothioconazole carries an inherent "toxicity penalty" due to the presence of the (S)-enantiomer[2]. For drug development and agrochemical regulatory professionals, these findings support the exploration of enantiopure (R)-prothioconazole formulations. Such a chiral switch would drastically reduce the acute environmental toxicity to aquatic plants and microalgae while maintaining, or even enhancing, the targeted antifungal efficacy[3].

References

• Title: Enantioselective Toxic Effects of Prothioconazole toward Scenedesmus obliquus Source: MDPI URL: 2

• Title: The biological activities of prothioconazole enantiomers and their toxicity assessment on aquatic organisms Source: PubMed / Chirality URL: 3

• Title: Aquatic Ecological Risk Evaluation of Chiral Triazole Fungicide Prothioconazole and Its Metabolite Prothioconazole-Desthio on Lemna minor Source: MDPI URL: 4

• Title: Enantioselective Separation and Dissipation of Prothioconazole and Its Major Metabolite Prothioconazole-Desthio Enantiomers in Tomato, Cucumber, and Pepper Source: ResearchGate URL: 6

• Title: Prothioconazole | 178928-70-6 Source: Benchchem URL: 1

• Title: Simultaneous Enantioselective Determination of the Chiral Fungicide Prothioconazole and Its Major Chiral Metabolite Prothioconazole-Desthio in Food and Environmental Samples by Ultraperformance Liquid Chromatography–Tandem Mass Spectrometry Source: ACS Publications URL: 7

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A Comparative Guide to Cross-Resistance Studies of (S)-Prothioconazole and Other Triazole Fungicides

This guide provides an in-depth comparison of the cross-resistance profiles of (S)-prothioconazole and other key triazole fungicides. Designed for researchers, scientists, and professionals in drug and pesticide development, this document synthesizes experimental data to elucidate the complex interactions between fungicide structure, fungal genetics, and the emergence of resistance. We will explore the underlying biochemical mechanisms, detail the methodologies for assessing resistance, and present comparative data to inform effective resistance management strategies.

Introduction: Prothioconazole and the Triazole Fungicide Class

Prothioconazole is a broad-spectrum systemic fungicide belonging to the triazolinthione chemical class, a distinct subgroup of the demethylation inhibitor (DMI) fungicides (FRAC Group 3)[1][2]. Introduced by Bayer CropScience in 2004, it is widely used to control a range of diseases in cereals and other crops caused by Ascomycetes, Basidiomycetes, and Deuteromycetes[2][3][4].

The Pro-Fungicide Concept: Prothioconazole vs. Prothioconazole-Desthio

A critical aspect of prothioconazole's mode of action is its nature as a pro-fungicide. The parent molecule, prothioconazole, exhibits only weak binding to the target enzyme[5][6]. Following application, it is metabolized in plants and fungi via desulfuration to its highly active metabolite, prothioconazole-desthio [4][7][8]. This active form is responsible for the potent fungicidal activity by strongly inhibiting the target enzyme[5][7][9]. For toxicological risk assessments, prothioconazole-desthio is considered the relevant compound[4]. This conversion is a key differentiator from many other triazole fungicides and has implications for its efficacy and resistance profile.

The Significance of Chirality: (S)- vs. (R)-Prothioconazole

Prothioconazole is a chiral molecule, existing as two enantiomers: (R)-(-)-prothioconazole and (S)-(+)-prothioconazole[10][11]. Research has consistently demonstrated significant enantioselectivity in its biological activity.

• Higher Efficacy of the (R)-enantiomer: The (R)-(-)-enantiomer is substantially more active against target fungi. Studies on Fusarium graminearum and other pathogens found that R-(-)-prothioconazole was 9 to over 2700 times more fungicidally active than the S-(+)-prothioconazole enantiomer[12][13][14].

• Mechanistic Basis: The superior activity of the R-enantiomer is attributed to its better binding affinity with the target enzyme, CYP51[10]. This stereoselectivity means that the racemic mixture commonly used in commercial formulations derives most of its efficacy from the (R)-enantiomer. Consequently, studies focusing on the less active (S)-prothioconazole are crucial for understanding potential metabolic fates and off-target effects, but resistance studies primarily consider the racemic mixture or the more potent (R)-enantiomer's performance.

Mechanism of Action and Fungal Resistance

The Ergosterol Biosynthesis Pathway

DMI fungicides, including prothioconazole-desthio, act by inhibiting the C14-demethylation step in the fungal ergosterol biosynthesis pathway[1][5]. They bind to the heme cofactor of the target enzyme, a cytochrome P450 enzyme named lanosterol 14α-demethylase, encoded by the CYP51 gene[2][3][15]. This inhibition disrupts the production of ergosterol, an essential component of the fungal cell membrane, leading to the accumulation of toxic sterol precursors and ultimately, cell death[3][15].

Caption: Ergosterol biosynthesis pathway and the inhibitory action of DMI fungicides.

Mechanisms of Triazole Resistance

Fungal populations can develop resistance to triazoles through several primary mechanisms, which directly impact the potential for cross-resistance among different DMI fungicides.

• Target Site Modification: Point mutations in the CYP51 gene can alter the amino acid sequence of the 14α-demethylase enzyme. These changes can reduce the binding affinity of the fungicide, rendering it less effective[16]. Numerous mutations have been identified in pathogens like Aspergillus fumigatus (e.g., G54, L98H, M220) and are associated with varying levels of resistance to different azoles[16][17].

• Overexpression of the Target Gene: Increased expression of the CYP51 gene, often due to insertions like tandem repeats (e.g., TR34, TR46) in the promoter region, leads to higher production of the CYP51 enzyme[16][17][18]. This overabundance of the target requires a higher concentration of the fungicide to achieve effective inhibition.

• Increased Efflux Pump Activity: Overexpression of genes encoding membrane transporters (e.g., ATP-binding cassette or Major Facilitator Superfamily transporters) can actively pump the fungicide out of the fungal cell, reducing its intracellular concentration and efficacy[15][19].

Comparative Cross-Resistance Data

Cross-resistance occurs when a resistance mechanism developed against one fungicide also confers resistance to another, typically one with the same mode of action[20]. For DMIs, this is a significant concern. However, studies indicate that prothioconazole may have a more favorable cross-resistance profile compared to some other triazoles.

Studies in Fusarium Species

Fusarium head blight is a primary target for prothioconazole. Studies on resistance in this genus are particularly revealing.

• No Cross-Resistance Observed: A study on laboratory-generated mutants of Fusarium pseudograminearum found no evidence of cross-resistance between prothioconazole and other DMI fungicides, including tebuconazole, prochloraz, and flutriafol[19]. Similarly, extensive testing on prothioconazole-resistant mutants of F. graminearum showed no cross-resistance with tebuconazole or the imidazole DMI prochloraz[21][22][23]. This suggests that the resistance mechanism selected for by prothioconazole in these mutants may be specific and not confer broad resistance to other DMIs.

• Contrasting Evidence: It is important to note that some conflicting reports exist. One study mentioned that while their work on F. graminearum showed no cross-resistance, a separate study on F. pseudograminearum did find cross-resistance with other DMIs like prochloraz, metconazole, and tebuconazole[21][22]. This highlights that cross-resistance patterns can be highly specific to the fungal species and the particular resistance mutations present in the population.

Table 1: Fungicide Sensitivity (EC₅₀ in µg/mL) in Wild-Type vs. Prothioconazole-Resistant F. graminearum

Fungicide	Fungal Isolate	Wild-Type (Avg. EC₅₀)	Prothioconazole-Resistant (Avg. EC₅₀)	Resistance Factor (RF)¹	Cross-Resistance Observed?
Prothioconazole	3-a / 3-aR	0.58	10.09	17.4	-
4-a / 4-aR	0.31	12.34	39.8	-
SZ-1-3 / SZ-1-3R	0.25	21.24	85.0	-
Tebuconazole	Avg. of 3 pairs	~0.1-0.3	~0.1-0.3	~1.0	No [21][23]
Prochloraz	Avg. of 3 pairs	~0.01-0.03	~0.01-0.03	~1.0	No [21][23]
Carbendazim	Avg. of 3 pairs	~0.05-0.15	~0.05-0.15	~1.0	No [22]
Pyraclostrobin	Avg. of 3 pairs	~0.01-0.02	~0.01-0.02	~1.0	No [22]

¹Resistance Factor (RF) = EC₅₀ of resistant isolate / EC₅₀ of wild-type isolate. Data synthesized from multiple studies[21][22][23].

Studies in Monilinia fructicola

Research on brown rot in stone fruits also provides valuable insights. A study on Brazilian isolates of Monilinia fructicola investigated cross-sensitivity among four DMI fungicides.

• Lack of Cross-Sensitivity: For wild-type isolates, no cross-sensitivity was observed between prothioconazole and tebuconazole, propiconazole, or myclobutanil[24][25].

• Isolate-Specific Resistance: In isolates with the G461S mutation in the MfCYP51 gene, which confers DMI resistance, prothioconazole retained significantly better efficacy compared to myclobutanil and tebuconazole[24][25]. This suggests that even when a common DMI resistance mutation is present, prothioconazole may be less affected than other triazoles, indicating an incomplete cross-resistance pattern.

Table 2: Comparative Efficacy (EC₅₀ in µg/mL) of DMIs Against Monilinia fructicola

Fungicide	Wild-Type Isolates (Mean EC₅₀)	G461S Mutant Isolates (Mean EC₅₀)	Resistance Factor (RF)
Prothioconazole	0.002	0.115	57.5
Propiconazole	0.026	0.236	9.1
Tebuconazole	0.096	1.482	15.4
Myclobutanil	1.130	8.443	7.5

Data adapted from Luz et al. (2020)[24][25]. Note the significantly lower EC₅₀ values for prothioconazole against both wild-type and resistant isolates compared to other tested DMIs.

Experimental Protocols for Resistance Assessment

The trustworthiness of cross-resistance data hinges on robust and standardized experimental protocols. The primary method for quantifying fungicide sensitivity is the in vitro bioassay to determine the Effective Concentration to inhibit growth by 50% (EC₅₀)[26][27].

Fungicide Cross-Resistance Assessment Workflow

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in vivo vs in vitro toxicity assessment of (S)-prothioconazole in zebrafish

An Objective Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Prothioconazole (PTCZ) is a globally applied, broad-spectrum triazole fungicide. Because it possesses an asymmetric carbon center, PTCZ exists as two enantiomers: R-(-)-PTCZ and S-(+)-PTCZ. Traditional ecological and pharmacological risk assessments have historically relied on the racemate (Rac-PTCZ). However, recent toxicological evaluations reveal profound enantioselective differences, with the S-(+)-enantiomer exhibiting significantly higher non-target bioactivity and toxicity in aquatic models[1].

To accurately profile the safety and mechanistic pathways of chiral compounds like PTCZ, researchers must employ orthogonal testing models. This guide provides an in-depth, objective comparison of in vivo (zebrafish embryo) and in vitro (zebrafish cell line) toxicity assessments for (S)-prothioconazole, detailing the causality behind the observed hepatotoxicity and cardiotoxicity, and providing self-validating experimental protocols.

Mechanistic Causality: The Stereoselective Toxicity of (S)-Prothioconazole

Understanding the toxicity of (S)-PTCZ requires moving beyond basic mortality endpoints to the underlying molecular causality. Experimental data demonstrates that (S)-PTCZ drives toxicity through two primary, interconnected axes:

• Cardiotoxicity via Copper Homeostasis Disruption: In vivo zebrafish embryo models reveal that (S)-PTCZ, but not the R-enantiomer, induces severe cardiac developmental defects (pericardial edema, reduced heart rate). Mechanistically, (S)-PTCZ triggers a profound disruption of copper homeostasis, evidenced by the downregulation of the copper transporter CTR1, which subsequently initiates mitochondria-mediated apoptosis[1].

• Hepatotoxicity via the Lipid Peroxidation-Ferroptosis Axis: Both in vivo liver histopathology and in vitro cellular assays demonstrate that (S)-PTCZ induces massive lipid peroxidation[2][3]. This oxidative stress culminates in ferroptosis—an iron-dependent form of programmed cell death—driven by the inhibition of Glutathione Peroxidase 4 (GPX4) protein expression and the upregulation of the pro-ferroptotic gene acsl4[2].

Mechanistic pathways of (S)-PTCZ induced cardiotoxicity and hepatotoxicity.

Comparative Analysis: In Vivo vs. In Vitro Assessments

While in vivo zebrafish embryos (OECD TG 236) provide a holistic view of developmental and systemic toxicity, in vitro models utilizing Zebrafish Liver (ZFL) cells or human HepG2 cells offer high-throughput, mechanistic isolation.

Table 1: Methodological Comparison

Parameter	In Vivo (Zebrafish Embryos)	In Vitro (ZFL / HepG2 Cell Lines)
Biological Complexity	High (Systemic interactions, metabolism)	Low (Isolated cellular response)
Primary Endpoints	Mortality, Hatching rate, Malformations (edema, spine curvature), Heart rate[4]	Cell viability (CCK-8), ROS generation, Enzyme inhibition (CYP51)[5]
Metabolic Competence	Intact (Can assess parent compound and metabolites like PTCZ-desthio)	Limited (May require exogenous metabolic activation systems)
Throughput	Medium (Requires microscopic evaluation)	High (Microplate reader compatible)
Mechanistic Utility	Validating systemic rescue (e.g., Ferrostatin-1 reversing liver damage)[2]	Isolating specific receptor/enzyme binding kinetics (e.g., AhR activation)[6]

Table 2: Quantitative Toxicity Metrics of Prothioconazole in Zebrafish

Metric / Endpoint	Compound	Value / Observation	Reference
96h-LC50 (Embryo)	Rac-PTCZ	~1.70 mg/L	[4]
Cardiac Malformation	(S)-(+)-PTCZ	Severe (Significant increase at >0.43 mg/L)	[1][7]
Cardiac Malformation	(R)-(-)-PTCZ	Comparable to negative control	[1]
Lipid Peroxidation (MDA)	Rac-PTCZ / (S)-PTCZ	Significantly elevated (Dose-dependent)	[3]

Self-Validating Experimental Protocols

To ensure scientific integrity, toxicity assessments must include self-validating mechanisms. The following protocols utilize chemical inhibitors (rescue experiments) to definitively prove the causality of the observed toxic phenotypes.

Protocol A: In Vivo Zebrafish Embryo Ferroptosis Assay (with Rescue)

This protocol isolates ferroptosis as the primary mechanism of (S)-PTCZ-induced hepatotoxicity by utilizing Ferrostatin-1 (Fer-1), a specific ferroptosis inhibitor[2].

• Embryo Collection: Collect healthy zebrafish embryos (Danio rerio, AB strain) at 4 hours post-fertilization (hpf).

• Exposure Setup: Transfer embryos to 24-well plates (10 embryos/well).

• Dosing: Expose embryos to varying concentrations of (S)-PTCZ (e.g., 0.1, 0.5, 1.0 mg/L) dissolved in E3 medium (0.01% DMSO final concentration).

• Self-Validation (Rescue Group): Co-treat a parallel group of embryos with (S)-PTCZ (1.0 mg/L) and Ferrostatin-1 (1 μM).

• Observation (up to 96 hpf): Record mortality, hatching rates, and morphological defects (yolk-sac edema, liver darkening) every 24 hours using an inverted stereomicroscope.

• Biochemical Analysis: At 96 hpf, pool surviving embryos, homogenize, and quantify Malondialdehyde (MDA) and Glutathione (GSH) levels using colorimetric assay kits.

• Data Interpretation: If Fer-1 significantly reverses the morphological liver damage and reduces MDA levels compared to the (S)-PTCZ-only group, ferroptosis is validated as the causal mechanism[2].

Protocol B: In Vitro Cytotoxicity and CYP51 Inhibition Assay

Because prothioconazole is rapidly metabolized to prothioconazole-desthio—which is the actual potent inhibitor of CYP51 (sterol 14α-demethylase)[5]—in vitro assays are crucial for differentiating the bioactivity of the parent compound from its metabolites.

• Cell Culture: Culture Zebrafish Liver (ZFL) cells in L-15/DMEM/F12 medium supplemented with 5% FBS at 28°C.

• Treatment: Seed cells in 96-well plates. Upon 80% confluence, treat with (S)-PTCZ and (S)-PTCZ-desthio at concentrations ranging from 1 to 100 μM for 24 hours.

• Viability Assessment: Add 10 μL of CCK-8 reagent to each well, incubate for 2 hours, and measure absorbance at 450 nm to determine IC50 values.

• Enzyme Kinetics (Cell-Free): To validate target engagement, utilize a recombinant CYP51 cell-free assay. Measure the accumulation of 14α-methylated sterol substrates via LC-MS/MS to confirm that the desthio-metabolite, rather than the parent (S)-PTCZ, acts as the direct type II enzyme inhibitor[5].

Parallel workflow for in vivo and in vitro (S)-PTCZ toxicity assessment.

Conclusion

The toxicity assessment of (S)-prothioconazole underscores the critical flaw in evaluating chiral agrochemicals solely as racemates. In vivo zebrafish models definitively prove that the (S)-enantiomer is the primary driver of developmental cardiotoxicity and hepatotoxicity via copper depletion and ferroptosis[1][2]. Conversely, in vitro models provide the necessary resolution to demonstrate that cellular oxidative stress and specific enzyme inhibition (e.g., CYP51) are highly dependent on the metabolic conversion of the parent compound[5]. For robust drug development and ecological risk assessment, a parallel in vivo and in vitro pipeline is mandatory.

References

• Stereoselective disruption of copper homeostasis by prothioconazole induces cardiotoxicity via mitochondria-mediated apoptosis in zebrafish embryos. PubMed (nih.gov).
• Prothioconazole induced stereoselective developmental toxicity and liver injury in zebrafish embryos via ferroptosis. PubMed (nih.gov).
• Embryonic exposure to prothioconazole induces oxidative stress and apoptosis in zebrafish (Danio rerio) early life stage.
• Widening the Lens on Prothioconazole and Its Metabolite Prothioconazole-Desthio: Aryl Hydrocarbon Receptor-Mediated Reproductive Disorders through in Vivo, in Vitro, and in Silico Studies.
• Toxicity effects in zebrafish embryos (Danio rerio) induced by prothioconazole. Environmental Pollution.
• Prothioconazole and Prothioconazole-Desthio Activities against Candida albicans Sterol 14-α-Demethylase. ASM Journals.

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Comparative Guide: Endocrine Disrupting Effects of Prothioconazole Enantiomers

Prothioconazole (PTC) is a broad-spectrum chiral triazole fungicide widely utilized in global agriculture. While regulatory frameworks historically evaluate agrochemicals as racemic mixtures, biological systems interact with chiral molecules asymmetrically. Once introduced into the environment or absorbed in vivo, PTC undergoes enantioselective metabolism, primarily yielding the highly stable metabolite prothioconazole-desthio (PTC-d).

This technical guide provides an objective, data-driven comparison of the endocrine-disrupting effects (EDEs) and aquatic toxicity of PTC and PTC-d enantiomers. By isolating the stereoselective behaviors of the S-(+) and R-(-) configurations, researchers and drug development professionals can better assess ecological risks and design safer, enantiopure alternatives.

Mechanistic Profiling: The Chiral Challenge and Toxification

The endocrine-disrupting potential of triazole fungicides is largely driven by their unintended affinity for nuclear hormone receptors. Research demonstrates that both PTC and its desulfurated metabolite, PTC-d, function as endocrine disruptors, but their potencies are highly dependent on their stereochemistry[1].

• Metabolic Toxification: The conversion of PTC to PTC-d in vivo is not a detoxification pathway; rather, it is a toxification process. The desthio metabolite exhibits significantly higher biological activity and receptor binding affinity than the parent compound[1].

• Stereoselective Receptor Affinity: Molecular docking and in vitro assays reveal that the S-enantiomers of both PTC and PTC-d possess a superior structural fit for the ligand-binding domains of the Estrogen Receptor (ER) and Thyroid Receptor (TR) compared to their R-counterparts[1].

Enantioselective metabolism and receptor activation pathway of prothioconazole.

Quantitative Benchmarking: Experimental Data Comparisons

To objectively compare the enantiomers, we must evaluate both their in vitro receptor activation thresholds (REC20) and their in vivo acute toxicity profiles in foundational ecological models.

Table 1: Comparative Endocrine Disrupting Potency (In Vitro)

The REC20 value represents the concentration required to induce 20% of the maximum hormonal response. Lower values indicate higher potency. The S-enantiomers consistently demonstrate higher hormonal disruption capabilities[1].

Compound Group	Estrogenic Effect (REC20, M)	Thyroid Effect (REC20, M)	Target Receptor Affinity
S-Enantiomers (S-PTC / S-PTC-d)	3.2×10−9 (Max Potency)	7.9×10−10 (Max Potency)	High (Agonistic)
R-Enantiomers (R-PTC / R-PTC-d)	7.8×10−8 (Min Potency)	6.4×10−7 (Min Potency)	Low (Weak Agonistic)

Table 2: Comparative Acute Toxicity in Aquatic Models (In Vivo)

Aquatic toxicity assays reveal that the racemate (Rac-PTC) and the S-enantiomer induce significantly more oxidative damage and growth inhibition than the R-enantiomer[2],[3].

Model Organism	Endpoint	Rac-PTC	S-(+)-PTC	R-(-)-PTC	Established Toxicity Hierarchy
Scenedesmus obliquus (Microalgae)	72h-EC50 (mg/L)	8.15	7.85	16.53	S-(+)-PTC ≈ Rac-PTC > R-(-)-PTC
Lemna minor (Duckweed)	7d-LC50 (mg/L)	Moderate	Highest	Lowest	S-PTD > Rac-PTD > S-PTZ > R-PTD > Rac-PTZ > R-PTZ*

*Note: PTD = prothioconazole-desthio; PTZ = prothioconazole.

Validated Methodologies & Experimental Protocols

To ensure scientific integrity, the data presented above is derived from self-validating experimental systems. Below are the detailed, step-by-step protocols used to isolate and quantify these enantioselective effects.

Protocol A: Dual-Luciferase Reporter Gene Assay (Receptor Activation)

Causality & Rationale: Traditional in vivo models often mask direct receptor interactions due to systemic feedback loops (e.g., the HPG axis). By transfecting cells with plasmids containing hormone response elements linked to a luciferase reporter, we isolate direct receptor agonism. The use of a dual-luciferase system (Firefly/Renilla) normalizes the data against cell viability, ensuring the readout is strictly a measure of receptor transactivation.

• Cell Culture Preparation: Cultivate hormone-responsive reporter cell lines (e.g., MVLN for estrogenic activity or GH3 for thyroid activity) in steroid-free media for 48 hours prior to exposure to eliminate background hormonal noise.

• Transfection (If applicable): Co-transfect cells with the target receptor plasmid (ER α or TR β ) and a Renilla luciferase control plasmid to establish the self-validating internal baseline.

• Enantiomer Exposure: Expose the cells to varying concentrations ( 10−10 to 10−5 M) of isolated S-PTC, R-PTC, S-PTC-d, and R-PTC-d.

• Positive Control Validation: Concurrently dose control wells with 17β -estradiol (E2) or Triiodothyronine (T3). Why? This establishes the 100% maximum induction baseline required to accurately calculate the REC20 values.

• Lysis and Quantification: Lyse the cells and sequentially add Firefly and Renilla luciferin substrates. Quantify luminescence using a microplate reader. Calculate the relative transcriptional activity by taking the ratio of Firefly to Renilla luminescence.

Self-validating reporter gene assay workflow for quantifying endocrine disruption.

Protocol B: Algal Toxicity and Oxidative Stress Evaluation (S. obliquus)

Causality & Rationale: Algal models are foundational to ecological risk assessments. When exposed to xenobiotics like PTC, the primary mechanism of cellular damage is the overproduction of reactive oxygen species (ROS). By quantifying Malondialdehyde (MDA)—a terminal product of lipid peroxidation—we establish a direct, causal link between enantiomer exposure and physical membrane degradation[3].

• Algal Cultivation: Culture Scenedesmus obliquus in BG-11 medium under controlled illumination (light/dark cycle of 12h/12h) at 25°C until logarithmic growth is achieved.

• Concentration-Dependent Dosing: Inoculate test flasks with isolated enantiomers (Rac-PTC, S-(+)-PTC, R-(-)-PTC) at concentrations ranging from 1 to 10 mg/L[3]. Include a solvent control (e.g., 0.1% DMSO) to validate that toxicity is driven by the fungicide, not the vehicle.

• Growth Inhibition (EC50) Calculation: Monitor cell density via optical density (OD 680 nm) every 24 hours for 72 hours. Calculate the 72h-EC50 using non-linear regression.

• MDA Quantification (Oxidative Stress): Centrifuge the algal suspension to collect the biomass. Homogenize the cells in trichloroacetic acid (TCA) and react the supernatant with thiobarbituric acid (TBA) at 95°C. Measure the absorbance at 532 nm and 600 nm. Result: S-(+)-PTC and Rac-PTC will demonstrate significantly higher MDA accumulation compared to R-(-)-PTC, validating the stereoselective membrane damage[3].

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Enantioselective Toxic Effects of Prothioconazole toward Scenedesmus obliquus - PMC [pmc.ncbi.nlm.nih.gov]